This technical guide provides a comprehensive analysis of 1-O-Octadecyl-sn-glycero-3-phosphocholine (CAS 74430-89-0), commonly known as Lyso-PAF C18 .[1][2] Functional Role: Ether-Lipid Metabolic Intermediate & Liposomal...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive analysis of 1-O-Octadecyl-sn-glycero-3-phosphocholine (CAS 74430-89-0), commonly known as Lyso-PAF C18 .[1][2]
In the landscape of bioactive lipid research, 1-O-Octadecyl-sn-glycero-3-phosphocholine (Lyso-PAF C18) occupies a critical junction.[1][2] Unlike its acetylated counterpart (Platelet-Activating Factor, PAF) or its methoxy-analog (the antitumor agent Edelfosine), Lyso-PAF C18 is primarily a metabolic pivot point .[1][2][]
For drug development professionals, this molecule serves three distinct high-value functions:
Target Validation Substrate: It is the obligate substrate for LPCAT (Lyso-PAF Acetyltransferase), a key enzyme in inflammatory signaling, making it essential for screening anti-inflammatory candidates.[2][]
Liposomal Stabilization: As an ether-linked lysophospholipid, it offers unique resistance to phospholipase A1 (PLA1) hydrolysis, providing a tool for engineering stable, long-circulating drug delivery systems.[1][2][]
Metabolic Control: It serves as the non-cytotoxic metabolite control in assays evaluating Alkyl-Lysophospholipid (ALP) antitumor drugs.[2][]
Physicochemical Profile
Understanding the amphiphilic nature of Lyso-PAF C18 is prerequisite for successful formulation.[1][2][] Unlike diacyl-phospholipids, the single alkyl chain confers high water solubility and detergent-like properties (high Critical Micelle Concentration).[1][2][]
Forms clear micellar solutions in water > CMC.[2][]
Stability
High (Ether linkage)
Resistant to acid/base hydrolysis at sn-1 position.[2][]
Storage
-20°C, Desiccated
Hygroscopic; store under inert gas (Argon/N₂).[2][]
Biological Mechanism: The Remodeling Pathway
The primary utility of Lyso-PAF C18 in pharmacology lies in the PAF Remodeling Pathway (Land's Cycle).[2][] This pathway is the primary source of inflammatory PAF synthesis in response to acute stimuli.[]
Mechanism of Action
Precursor Formation: PLA2 hydrolyzes membrane alkyl-PC to generate Lyso-PAF C18.[1][2][]
Activation:LPCAT (LPC Acyltransferase) transfers an acetyl group from Acetyl-CoA to the sn-2 position of Lyso-PAF C18, converting it into active PAF.[1][2][]
Deactivation:PAF-AH (PAF Acetylhydrolase) hydrolyzes the acetyl group, reverting PAF back to Lyso-PAF C18.[2][]
Drug developers target LPCAT to block inflammation and PAF-AH (associated with Lp-PLA2) as a cardiovascular risk marker.[2][]
Pathway Visualization
The following diagram illustrates the enzymatic cycling of Lyso-PAF C18.[2][]
Caption: The Remodeling Pathway showing Lyso-PAF C18 as the central substrate regulated by LPCAT (activation) and PAF-AH (inactivation).[1][2][]
Application: Ether-Lipid Liposome Formulation
Lyso-PAF C18 is valuable in formulation science for creating biostable liposomes .[1][2][] The ether bond at sn-1 renders the lipid immune to PLA1, while the lyso-structure (single tail) acts as a permeability enhancer or "edge-activator" in lipid bilayers.[1][2][]
Critical Constraint: Because Lyso-PAF C18 is a lysolipid (single chain), it acts as a detergent at high concentrations.[1][2][] It must be co-formulated with diacyl lipids (e.g., DPPC, DSPC) and cholesterol to form stable vesicles.[2][]
Protocol: Preparation of Lyso-PAF Enriched Liposomes
Objective: Create stable liposomes with 10 mol% Lyso-PAF C18 for membrane dynamic studies.
The aqueous phase contains unreacted [³H]-Acetyl-CoA.[1][2][]
Quantification: Spot lipid phase on TLC plates or measure via Scintillation Counting.
References
PubChem. (n.d.).[2][][11] 1-O-Octadecyl-sn-glycero-3-phosphocholine (Compound Summary). National Library of Medicine.[] Retrieved from [Link][2][]
Shindou, H., & Shimizu, T. (2009).[2][] Acyl-CoA:Lysophospholipid Acyltransferases.[1][2][] Journal of Biological Chemistry.[3][] (Context: LPCAT enzymatic pathways). Retrieved from [Link][2][]
Stafforini, D. M., et al. (1987).[2][] Human Plasma Platelet-Activating Factor Acetylhydrolase.[1][2][] Journal of Biological Chemistry.[3][] (Context: Metabolism of PAF precursors). Retrieved from [Link]
Ahmad, A., et al. (2019).[2][] Ether Lipids in Liposome Formulation.[][8][9] Pharmaceutics.[2][] (Context: Stability of ether lipids in drug delivery). Retrieved from [Link][2][][12]
Navigating the Nuances of 1-O-Octadecyl-SN-glycero-3-phosphocholine: A Technical Guide for Researchers
An In-depth Exploration of a Key Lysophospholipid in Cellular Signaling and Drug Delivery Introduction In the intricate world of lipidomics and cellular signaling, 1-O-Octadecyl-SN-glycero-3-phosphocholine stands out as...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Exploration of a Key Lysophospholipid in Cellular Signaling and Drug Delivery
Introduction
In the intricate world of lipidomics and cellular signaling, 1-O-Octadecyl-SN-glycero-3-phosphocholine stands out as a molecule of significant interest. As a member of the lysophosphatidylcholine (LPC) family, this ether lipid plays a crucial role in a variety of biological processes, from modulating membrane fluidity to acting as a signaling molecule in complex cellular pathways. Its unique chemical structure, featuring a stable ether linkage at the sn-1 position, imparts distinct properties that make it a valuable tool in both fundamental research and the development of novel therapeutic delivery systems. This guide provides a comprehensive overview of 1-O-Octadecyl-SN-glycero-3-phosphocholine, its synonyms, physicochemical properties, biological significance, and practical applications for researchers, scientists, and drug development professionals.
A Lexicon of Synonyms: Decoding the Nomenclature
Clarity in scientific communication is paramount. 1-O-Octadecyl-SN-glycero-3-phosphocholine is known by a variety of names and abbreviations in literature and commercial sources, which can be a source of confusion. Understanding these synonyms is crucial for comprehensive literature searches and accurate experimental design.
The systematic IUPAC name for this molecule is [(2R)-2-hydroxy-3-octadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate[1]. However, it is more commonly referred to by a combination of semi-systematic names and abbreviations that highlight its structural features. These include:
It is important to distinguish 1-O-Octadecyl-SN-glycero-3-phosphocholine from its close analog, Edelfosine (1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine). Edelfosine possesses a methyl group at the sn-2 position instead of a hydroxyl group, a modification that significantly alters its biological activity and renders it metabolically more stable.
Physicochemical Properties: A Foundation for Application
The behavior of 1-O-Octadecyl-SN-glycero-3-phosphocholine in biological and experimental systems is dictated by its physicochemical properties. The long octadecyl chain confers significant hydrophobicity, while the phosphocholine headgroup is highly polar, making it an amphipathic molecule. This dual nature drives its self-assembly in aqueous environments and its interaction with cell membranes.
Biological Significance: A Key Player in Cellular Communication
1-O-Octadecyl-SN-glycero-3-phosphocholine, as a member of the lysophosphatidylcholine (LPC) family, is not merely a structural component of cell membranes but an active participant in cellular signaling. LPCs are known to exert a wide range of biological effects, and the presence of a stable ether bond in 1-O-Octadecyl-SN-glycero-3-phosphocholine makes it resistant to enzymatic degradation by phospholipases, prolonging its signaling activity compared to its acyl counterparts.
One of the most well-characterized roles of LPCs is their function as ligands for G protein-coupled receptors (GPCRs), particularly the G2A receptor. The binding of LPCs to G2A can initiate a cascade of downstream signaling events that influence cellular processes such as proliferation, migration, and immune responses.
The G2A Signaling Pathway
The interaction of 1-O-Octadecyl-SN-glycero-3-phosphocholine with the G2A receptor provides a clear example of its role in signal transduction. This pathway is of significant interest in immunology and oncology due to its involvement in lymphocyte trafficking and apoptosis.
Caption: LPC-G2A Signaling Cascade.
Applications in Research and Drug Development
The unique properties of 1-O-Octadecyl-SN-glycero-3-phosphocholine make it a valuable tool in various research and development applications, particularly in the formulation of lipid-based drug delivery systems.
Liposome and Lipid Nanoparticle Formulation
The amphipathic nature of 1-O-Octadecyl-SN-glycero-3-phosphocholine allows it to be readily incorporated into liposomes and lipid nanoparticles (LNPs). Its inclusion can influence the physicochemical properties of these delivery vehicles, such as their stability, size, and surface charge. The stable ether linkage can enhance the in vivo stability of the formulation by reducing its susceptibility to enzymatic degradation.
Experimental Protocols
Preparation of Liposomes Containing 1-O-Octadecyl-SN-glycero-3-phosphocholine by Thin-Film Hydration
This protocol describes a standard method for preparing multilamellar vesicles (MLVs) containing 1-O-Octadecyl-SN-glycero-3-phosphocholine, which can then be downsized to unilamellar vesicles by extrusion.
Dissolve DPPC, cholesterol, and 1-O-Octadecyl-SN-glycero-3-phosphocholine in a chloroform:methanol (2:1, v/v) mixture in a round-bottom flask. A common molar ratio is 55:40:5 (DPPC:cholesterol:1-O-Octadecyl-SN-glycero-3-phosphocholine).
Attach the flask to a rotary evaporator and rotate it in a water bath set to a temperature above the phase transition temperature of the lipid mixture (e.g., 50-60°C).
Continue rotation under reduced pressure until a thin, uniform lipid film is formed on the inner surface of the flask.
Dry the film under high vacuum for at least 2 hours to remove any residual solvent.
Hydration:
Add pre-warmed PBS (pH 7.4) to the flask containing the lipid film. The volume of PBS will determine the final lipid concentration.
Hydrate the lipid film by rotating the flask in the water bath at a temperature above the lipid phase transition temperature for 1-2 hours. This process results in the formation of multilamellar vesicles (MLVs).
Extrusion (Sizing):
Transfer the MLV suspension to a liposome extruder pre-heated to the same temperature as the hydration step.
Extrude the liposome suspension through a 100 nm polycarbonate membrane for a defined number of passes (e.g., 11-21 times) to produce unilamellar vesicles (LUVs) with a uniform size distribution.
Characterization:
Determine the size distribution and polydispersity index (PDI) of the liposomes using dynamic light scattering (DLS).
Measure the zeta potential to assess the surface charge of the vesicles.
Caption: Thin-Film Hydration Workflow.
Conclusion
1-O-Octadecyl-SN-glycero-3-phosphocholine is a multifaceted lysophospholipid with significant implications for both basic and applied scientific research. Its role as a signaling molecule, coupled with its utility in the formulation of advanced drug delivery systems, underscores its importance in the field of lipidomics and pharmaceutical sciences. A thorough understanding of its synonyms, physicochemical properties, and biological functions is essential for any researcher working with this versatile molecule. The protocols and information provided in this guide serve as a foundational resource to facilitate further exploration and innovation in this exciting area of study.
References
PubChem. 1-O-Octadecyl-SN-glycero-3-phosphocholine. Available at: [Link].
Avanti Polar Lipids. Preparation of Cationic Liposomes & Transfection of Cells. Available at: [Link].
CD Formulation. Thin-Film Hydration Method for Liposome Preparation. Available at: [Link].
MDPI. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. Available at: [Link].
PubMed. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. Available at: [Link].
PubMed. Stability of association of 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine with liposomes is composition dependent. Available at: [Link].
MDPI. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Available at: [Link].
Scribd. Liposome Preparation Protocol Guide. Available at: [Link].
PNAS. T cell chemotaxis to lysophosphatidylcholine through the G2A receptor. Available at: [Link].
Frontiers. The effects of molecular and nanoscopic additives on phospholipid membranes. Available at: [Link].
Journal of Biological Chemistry. Lysophosphatidylcholines activate G2A inducing Gαi-1-/Gαq/11-Ca2+ flux, Gβγ-Hck activation and clathrin/β-arrestin-1/GRK6 recruitment in PMNs. Available at: [Link].
PubMed. Lysophosphatidylcholine as a Ligand for the Immunoregulatory Receptor G2A. Available at: [Link].
Journal of Biological Chemistry. Phosphatidylethanolamine Is a Key Regulator of Membrane Fluidity in Eukaryotic Cells. Available at: [Link].
PubMed. Effects of ether lipid 1-O-octadecyl-2-methoxy-rac-glycero- 3-phosphocholine and its analogs PAF and CPAF on the release of nitric oxide in primary cultures of rat astrocytes. Available at: [Link].
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Technical Whitepaper
Subject: Lyso-PAF C18 (1-O-Octadecyl-2-lyso-sn-glycero-3-phosphocholine)
Audience: Senior Researchers, Lipidomics Specialists, and Drug Discovery Scientists
Executive Summary
1-O-Octadecyl-sn-glycero-3-phosphocholine (Lyso-PAF C18) has historically been categorized merely as the metabolic precursor or degradation product of Platelet-Activating Factor (PAF). However, contemporary lipidomics and oncology research have reclassified this ether lipid as a distinct bioactive signaling molecule.
This guide dissects the molecule’s dual identity: its canonical role in the Remodeling Pathway of inflammatory lipid synthesis and its newly identified function as an intracellular activator of the PAK2-RAF1 axis in oncogenic signaling. We provide validated LC-MS/MS protocols for its detection and mechanistic diagrams to support experimental design.
Part 1: Molecular Architecture & Chemical Identity
Structural Definition
Unlike standard diacyl-glycerophospholipids (e.g., POPC), Lyso-PAF C18 is an ether lipid . This structural distinction confers unique resistance to phospholipases and alters membrane dynamics.
Structural Feature
Chemical Characteristic
Biological Implication
sn-1 Position
Ether Bond (O-Octadecyl, C18:0)
Resistant to Phospholipase A1 (PLA1). Provides membrane stability and enriches in lipid rafts.
sn-2 Position
Hydroxyl Group (-OH)
Defines the "Lyso" state. Lacks the acetyl group of active PAF. Makes the molecule amphiphilic and lytic at high concentrations.
sn-3 Position
Phosphocholine
Zwitterionic headgroup. Recognized by C-reactive protein and specific GPCRs (weakly).
The "Ether" Advantage
The ether linkage at the sn-1 position is evolutionarily conserved in peroxisomes. Deficiencies in the enzymes synthesizing this bond (e.g., alkylglycerone phosphate synthase) lead to severe pathologies like Zellweger syndrome, highlighting the critical role of ether lipids in neuronal myelination and reactive oxygen species (ROS) scavenging.
Part 2: The Remodeling Pathway (Metabolic Core)
The primary biological flux of Lyso-PAF C18 occurs within the PAF Remodeling Pathway . Unlike the "De Novo" pathway (used for structural membrane maintenance), the Remodeling Pathway is the rapid-response system for generating inflammatory mediators during acute stress.
Mechanism of Action[1][2]
Precursor Pool: The cell maintains a reservoir of 1-O-alkyl-2-arachidonoyl-GPC (membrane ether lipids).
Stimulation: Upon inflammatory signaling (e.g., TNF-α, Thrombin), Phospholipase A2 (cPLA2) cleaves the arachidonic acid at sn-2, releasing it for eicosanoid synthesis and leaving Lyso-PAF C18 .
Acetylation (Activation): The enzyme LPCAT (Lyso-PAF Acetyltransferase) rapidly acetylates Lyso-PAF C18 at the sn-2 position, converting it into active PAF C18 , a potent nanomolar-range signaling lipid.
Inactivation:PAF-AH (PAF Acetylhydrolase) hydrolyzes the acetyl group, reverting PAF back to Lyso-PAF C18, terminating the signal.
Pathway Visualization
The following diagram illustrates the critical enzymatic cycle controlling Lyso-PAF C18 levels.
Figure 1: The Remodeling Pathway showing the cyclic conversion between Lyso-PAF C18 and Active PAF.[1]
Part 3: Emerging Signaling Roles (Beyond Precursor Status)
Recent high-impact studies have challenged the dogma that Lyso-PAF is biologically inert.
The PAK2-RAF1 Oncogenic Axis
In specific cancer contexts, particularly NRAS-mutant melanomas , intracellular Lyso-PAF C18 acts as a direct protein ligand.
Mechanism: Intracellular Lyso-PAF binds to the catalytic domain of PAK2 (p21-activated kinase 2).[2][3]
Effect: This binding alters ATP kinetics, enhancing PAK2 activity.[2][3] Activated PAK2 then phosphorylates RAF1 at Serine 338.[2][3]
Clinical Relevance: This pathway bypasses standard BRAF signaling, providing a mechanism for drug resistance in melanoma. Targeting the enzymes producing Lyso-PAF (PLA2G7) is a potential therapeutic strategy.
Sperm Motility and Fertility
Lyso-PAF C18 is abundant in mammalian spermatozoa. While high concentrations are cytotoxic (detergent effect), physiological levels are required for membrane fluidity changes associated with capacitation —the process enabling sperm to fertilize an egg.
Part 4: Analytical Methodology (LC-MS/MS)
Expert Insight: Quantifying ether lipids requires preventing acid-catalyzed hydrolysis. Unlike plasmalogens (vinyl ethers), Lyso-PAF C18 (alkyl ether) is relatively stable, but standard "Bligh & Dyer" extractions should be performed with neutral solvents to prevent headgroup migration.
Validated Protocol: Targeted Lipidomics
Objective: Absolute quantitation of Lyso-PAF C18 in plasma or cell lysate.
Reagent: Methanol containing internal standard (IS: d4-Lyso-PAF C18 or Lyso-PAF C16).
Procedure: Add 300 µL cold MeOH (with IS) to 100 µL sample. Vortex 30s. Incubate -20°C for 20 min. Centrifuge 14,000 x g for 10 min. Transfer supernatant.
Modification: The sn-2 hydroxyl is replaced by a methoxy group.
Effect: This prevents re-acylation by LPCAT (blocking the remodeling pathway) and prevents degradation by phospholipases, leading to accumulation in cancer cell membranes and induction of apoptosis via the FAS/CD95 pathway.
Safety/Toxicity
Hemolysis: Pure Lyso-PAF C18 is hemolytic at micromolar concentrations due to its surfactant properties.
Handling: Store as a lyophilized powder at -20°C. Solutions in Chloroform/Methanol are stable for <3 months if stored under Argon to prevent oxidation of trace contaminants, though the ether bond itself is oxidation-resistant compared to esters.
References
Gao, X., et al. (2020). "Lyso-PAF, a biologically inactive phospholipid, contributes to RAF1 activation."[3] National Institutes of Health / PubMed. Link
Key finding: Identification of the Lyso-PAF/PAK2 signaling axis in melanoma.[2][3]
PubChem Compound Summary. "1-O-Octadecyl-sn-glycero-3-phosphocholine (CID 2733532)."[8] National Center for Biotechnology Information. Link
Key finding: Chemical structure, physical properties, and mass spectrometry d
McIntyre, T. M., et al. (1991). "A coenzyme A-independent transacylase is linked to the formation of platelet-activating factor (PAF) by generating the lyso-PAF intermediate."[10] Journal of Biological Chemistry. Link
Key finding: Definition of the remodeling pathway and enzym
Cayman Chemical. "Lyso-PAF C-18 Product Information & Technical Data." Cayman Chemical. Link
Key finding: Solubility, stability, and handling protocols.
Stafforini, D. M., et al. (1987). "Human plasma platelet-activating factor acetylhydrolase." Journal of Biological Chemistry. Link
Key finding: Role of PAF-AH in converting PAF to Lyso-PAF.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: High-Resolution Lipidomics of 1-O-Octadecyl-SN-glycero-3-phosphocholine
Content Type: In-Depth Technical Guide
Audience: Researchers, Lipidomics Specialists, and Drug Development Professionals
Executive Summary
1-O-Octadecyl-SN-glycero-3-phosphocholine, commonly referred to as Lyso-PAF C18:0 , is a bioactive ether lipid and the direct metabolic precursor/metabolite of Platelet-Activating Factor (PAF). Unlike abundant ester-linked phosphatidylcholines (Lyso-PC), Lyso-PAF possesses an sn-1 ether (alkyl) linkage , conferring unique resistance to phospholipase A1 (PLA1) hydrolysis and distinct signaling capabilities.
This guide provides a rigorous technical framework for the extraction, separation, and quantification of Lyso-PAF C18:0. It addresses the critical analytical challenge of distinguishing this ether lipid from its isobaric and structural ester analogs using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Part 1: Chemical Identity & Structural Biology
The Ether Advantage
The defining feature of Lyso-PAF C18:0 (CAS: 74430-89-0) is the ether bond at the sn-1 position of the glycerol backbone. While standard Lyso-PC contains an acyl-ester linkage (C=O), Lyso-PAF contains an alkyl-ether linkage (-O-CH2-).
Chemical Stability: The ether bond is resistant to acid and base hydrolysis relative to esters, and completely resistant to PLA1 activity.
Structural Consequence: The lack of a carbonyl oxygen at sn-1 increases the hydrophobicity of the molecule compared to its ester analog (Lyso-PC 18:0), affecting reverse-phase chromatographic retention.
The PAF Remodeling Pathway
Lyso-PAF is not merely a degradation product; it is the central hub of the "Remodeling Pathway," the primary mechanism for rapid PAF synthesis during acute inflammation.[1]
Biosynthesis: Membrane-bound Alkyl-PC is hydrolyzed by PLA2 to generate Lyso-PAF.[2][3][4]
Activation:LPCAT1 (constitutive) or LPCAT2 (inducible) acetylates Lyso-PAF at the sn-2 position to form active PAF.[2]
Inactivation:PAF-AH (PAF Acetylhydrolase, also known as Lp-PLA2) hydrolyzes the acetyl group from PAF, reverting it to Lyso-PAF.
Figure 1: The PAF Remodeling Cycle
This diagram illustrates the enzymatic cycling between inert membrane lipids, Lyso-PAF, and active PAF.[4]
Caption: The Remodeling Pathway. Lyso-PAF acts as the obligate intermediate between membrane storage lipids (Alkyl-PC) and the potent signaling mediator PAF.
Part 2: Analytical Lipidomics Workflow
Experimental Design & Internal Standards
To ensure scientific integrity (E-E-A-T), absolute quantification requires the use of a stable isotope-labeled internal standard (IS) that matches the ionization efficiency and retention time of the analyte.
Why: Deuterium labeling on the headgroup or alkyl chain corrects for matrix effects and ionization suppression in ESI+.
Sample Preparation: The Modified BUME Method
While traditional Folch extraction works, it often results in ion suppression due to high phospholipid carryover. The Butanol/Methanol (BUME) method is superior for ether lipids due to better recovery and phase separation.
Protocol:
Aliquot: Transfer 50 µL of plasma/cell homogenate to a glass tube.
Spike: Add 10 µL of Internal Standard (Lyso-PAF C18:0-d4, 1 µM in methanol).
Lysis: Add 300 µL of Butanol:Methanol (3:1 v/v) . Vortex vigorously for 30 seconds.
Phase Separation: Add 300 µL of Heptane:Ethyl Acetate (3:1 v/v) followed by 300 µL of 1% Acetic Acid.
Extraction: Vortex for 1 minute. Centrifuge at 4000 x g for 10 minutes at 4°C.
Collection: Transfer the upper organic phase to a fresh vial.
Re-extraction (Optional): Repeat steps 4-6 to maximize recovery.
Drying: Evaporate solvent under a gentle stream of Nitrogen (N2).
Reconstitution: Dissolve residue in 100 µL of Mobile Phase A:B (50:50) for LC-MS injection.
LC-MS/MS Methodology
The separation of Lyso-PAF from Lyso-PC (ester) is critical. Although they have different masses (Lyso-PAF C18:0 = 509.7 Da; Lyso-PC 18:0 = 523.7 Da), chromatographic separation confirms identity and reduces isotopic overlap.
Instrument Parameters:
System: UHPLC coupled to Triple Quadrupole MS (QqQ).
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).[5]
Note: Ammonium formate is essential for facilitating [M+H]+ formation and preventing sodium adducts.
Gradient Profile:
Time (min)
% Mobile Phase B
Flow Rate (mL/min)
0.0
40
0.4
2.0
43
0.4
12.0
99
0.4
14.0
99
0.4
14.1
40
0.4
| 16.0 | 40 | 0.4 |
Mass Spectrometry (ESI Positive Mode):
Lyso-PAF ionizes readily as the protonated species [M+H]+. The dominant fragment is the phosphocholine headgroup (m/z 184).
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Cone Voltage (V)
Collision Energy (eV)
Lyso-PAF C18:0
510.4
184.1
30
25
Lyso-PAF C18:0-d4 (IS)
514.4
184.1
30
25
Lyso-PC 18:0 (Interference Check)
524.4
184.1
30
25
Figure 2: Analytical Workflow Logic
This diagram details the decision tree for sample processing and data validation.
Caption: Workflow for Lyso-PAF quantification. Validation relies on the retention time shift relative to ester analogs.
Part 3: Data Interpretation & Biomarker Applications
Retention Time Logic
On a C18 reversed-phase column, elution is governed by hydrophobicity.
Ester vs. Ether: The ester linkage (C=O) in Lyso-PC is more polar than the ether linkage (-CH2-) in Lyso-PAF.
Result:Lyso-PAF C18:0 will elute after Lyso-PC 18:0.
Verification: If your Lyso-PAF peak elutes before the Lyso-PC 18:0 peak, suspect a misidentification or a plasmalogen (vinyl ether) interference, although plasmalogens typically require acid hydrolysis to differentiate.
Biological Context
Elevated levels of Lyso-PAF C18:0 are often observed in:
Sepsis & Acute Inflammation: Due to hyper-activation of the remodeling pathway.
Neurodegenerative Disease: PAF-AH activity is often modulated in Alzheimer's, altering the Lyso-PAF/PAF ratio.
Cancer: Tumor microenvironments often exhibit dysregulated lipid signaling to promote angiogenesis (via PAF).
Calculation
Calculate the concentration (
) using the ratio of the peak areas:
Where RF (Response Factor) is assumed to be 1.0 if using a deuterated analog, but should be experimentally verified.
References
PubChem. (2024).[6] 1-O-Octadecyl-sn-glycero-3-phosphocholine (Compound).[7][8] National Library of Medicine. [Link]
Löfgren, L., et al. (2012). The BUME method: a novel automated chloroform-free 96-well total lipid extraction method for blood plasma. Journal of Lipid Research. [Link]
Shindou, H., & Shimizu, T. (2009). Acyl-CoA:lysophospholipid acyltransferases.[2][3][9] Journal of Biological Chemistry. [Link]
Liebisch, G., et al. (2004). High throughput quantification of lysophosphatidylcholine by electrospray ionization tandem mass spectrometry. Clinical Chemistry. [Link]
An In-Depth Technical Guide to 1-O-Octadecyl-sn-glycero-3-phosphocholine: From Discovery to Therapeutic Potential
Abstract This technical guide provides a comprehensive overview of the ether lipid, 1-O-Octadecyl-sn-glycero-3-phosphocholine. It delves into the historical context of its discovery, details established synthetic and ana...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the ether lipid, 1-O-Octadecyl-sn-glycero-3-phosphocholine. It delves into the historical context of its discovery, details established synthetic and analytical methodologies, and explores its significant and diverse biological functions. This document is intended for researchers, scientists, and drug development professionals, offering a foundational understanding of this important bioactive molecule and its potential therapeutic applications.
Introduction: The Significance of an Ether Linkage
1-O-Octadecyl-sn-glycero-3-phosphocholine is a member of the broader class of ether lipids, which are distinguished from the more common diacyl phospholipids by the presence of an ether bond at the sn-1 position of the glycerol backbone. This seemingly subtle structural variation imparts significant and unique physicochemical and biological properties. The ether linkage is more resistant to chemical and enzymatic degradation compared to the ester bond found in conventional phospholipids, leading to increased stability and a distinct metabolic fate.
This guide will navigate the journey of 1-O-Octadecyl-sn-glycero-3-phosphocholine from its conceptual origins in the pioneering work on phospholipid synthesis to its current status as a molecule of interest in cancer research and cell signaling.
The Genesis of a Molecule: Discovery and Synthesis
While the precise first synthesis of 1-O-Octadecyl-sn-glycero-3-phosphocholine is not extensively documented as a singular landmark event, its creation is a direct intellectual descendant of the foundational work in phospholipid chemistry. The pioneering research of Erich Baer and Morris Kates in the mid-20th century laid the essential groundwork for the stereospecific synthesis of glycerophospholipids. Their successful synthesis of L-α-glycerylphosphorylcholine established the fundamental chemical strategies that would be adapted for the creation of a wide array of phospholipid analogs, including ether lipids.[1][2]
The synthesis of 1-O-Octadecyl-sn-glycero-3-phosphocholine relies on a multi-step process that requires careful control of stereochemistry and the use of protective group chemistry to ensure the desired final product.
Retrosynthetic Analysis and Key Strategic Considerations
The synthesis of 1-O-Octadecyl-sn-glycero-3-phosphocholine can be conceptually broken down into three key stages: the formation of the chiral glycerol backbone, the introduction of the octadecyl ether linkage at the sn-1 position, and the final phosphorylation and introduction of the choline headgroup at the sn-3 position.
Caption: Retrosynthetic analysis of 1-O-Octadecyl-sn-glycero-3-phosphocholine.
Experimental Protocol: A Generalized Synthetic Workflow
The following protocol outlines a representative, field-proven methodology for the synthesis of 1-O-Octadecyl-sn-glycero-3-phosphocholine, drawing upon established principles of ether lipid synthesis.
Step 1: Synthesis of a Chiral Glycerol Precursor
The synthesis begins with a readily available chiral starting material, such as D-mannitol or (R)-(-)-glycidol, to establish the correct stereochemistry at the sn-2 position of the glycerol backbone. Protecting groups, such as isopropylidene or benzyl groups, are employed to selectively mask the hydroxyl groups at the sn-2 and sn-3 positions, leaving the sn-1 hydroxyl group available for etherification.
Step 2: Etherification via Williamson Ether Synthesis
The protected glycerol derivative is then subjected to a Williamson ether synthesis. The free hydroxyl group at the sn-1 position is deprotonated with a strong base, such as sodium hydride (NaH), to form an alkoxide. This nucleophilic alkoxide then reacts with an octadecyl halide (e.g., 1-bromooctadecane) in an SN2 reaction to form the ether linkage.
Caption: Williamson ether synthesis for the formation of the ether linkage.
Step 3: Deprotection and Phosphorylation
Following the successful introduction of the octadecyl chain, the protecting groups at the sn-2 and sn-3 positions are removed. The free hydroxyl group at the sn-3 position is then phosphorylated. A common method involves the use of phosphorus oxychloride (POCl3) or a phosphoramidite reagent, followed by hydrolysis.
Step 4: Introduction of the Choline Headgroup
The final step involves the introduction of the choline headgroup. This is typically achieved by reacting the phosphorylated intermediate with choline tosylate or by a two-step procedure involving reaction with 2-bromoethanol followed by quaternization with trimethylamine.
Step 5: Purification and Characterization
The final product is purified using chromatographic techniques, such as silica gel column chromatography, to yield pure 1-O-Octadecyl-sn-glycero-3-phosphocholine. The identity and purity of the compound are then confirmed through a suite of analytical techniques as detailed in the following section.
Analytical Characterization: A Multi-faceted Approach
The unambiguous identification and characterization of 1-O-Octadecyl-sn-glycero-3-phosphocholine require a combination of analytical techniques. Each method provides unique structural information, and together they form a self-validating system for confirming the molecular identity.
Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and elucidating the structure of phospholipids. Electrospray ionization (ESI) is a commonly used soft ionization technique for analyzing these molecules.
Expected Fragmentation Pattern:
In positive ion mode ESI-MS/MS, 1-O-Octadecyl-sn-glycero-3-phosphocholine is expected to exhibit a characteristic fragmentation pattern.
Precursor Ion (m/z)
Fragment Ion (m/z)
Description of Fragment
[M+H]⁺
184.07
Phosphocholine headgroup
[M+H]⁺
[M+H - 59]⁺
Loss of trimethylamine
[M+H]⁺
[M+H - 183]⁺
Loss of the entire phosphocholine headgroup
[M+H]⁺
Varies
Loss of the octadecyl chain
The presence of the prominent fragment at m/z 184.07 is a strong indicator of a phosphocholine-containing lipid.[3]
Caption: Expected major fragmentation pathways in positive ion ESI-MS/MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule. Both ¹H and ¹³C NMR are essential for structural confirmation.
Expected ¹H NMR Chemical Shifts (in CDCl₃):
Proton(s)
Approximate Chemical Shift (ppm)
-N⁺(CH₃)₃
~3.4
-CH₂-N⁺-
~3.8
-CH₂-O-P-
~4.3
Glycerol backbone protons
3.5 - 4.2
-O-CH₂- (octadecyl)
~3.5
-(CH₂)₁₆- (octadecyl)
1.2 - 1.6
-CH₃ (octadecyl)
~0.9
Expected ¹³C NMR Chemical Shifts (in CDCl₃):
Carbon(s)
Approximate Chemical Shift (ppm)
-N⁺(CH₃)₃
~54
-CH₂-N⁺-
~66
-CH₂-O-P-
~60
Glycerol backbone carbons
63 - 72
-O-CH₂- (octadecyl)
~72
-(CH₂)₁₆- (octadecyl)
22 - 32
-CH₃ (octadecyl)
~14
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule.
Characteristic FTIR Absorption Bands:
Functional Group
Approximate Wavenumber (cm⁻¹)
O-H stretch (hydroxyl)
3200 - 3500 (broad)
C-H stretch (alkyl)
2850 - 2960
P=O stretch (phosphate)
1220 - 1260
P-O-C stretch
1050 - 1090
C-O-C stretch (ether)
1100 - 1150
The presence of a strong absorption band corresponding to the P=O stretch is a key indicator of the phosphate group, while the C-O-C stretch confirms the ether linkage.
Biological Functions and Therapeutic Implications
1-O-Octadecyl-sn-glycero-3-phosphocholine and related alkyllysophospholipids exhibit a range of potent biological activities, with their anticancer properties being the most extensively studied. Unlike traditional chemotherapeutic agents that target DNA, these ether lipids primarily act on cell membranes and signaling pathways.[4][5][6]
Anticancer Activity: A Multi-pronged Attack
The antitumor action of alkyllysophospholipids is multifaceted and involves the disruption of several key cellular processes in cancer cells, often leading to apoptosis (programmed cell death).
4.1.1. Disruption of Lipid Rafts and Signaling Platforms:
1-O-Octadecyl-sn-glycero-3-phosphocholine has been shown to accumulate in lipid rafts, which are specialized microdomains within the cell membrane enriched in cholesterol and sphingolipids. These rafts serve as organizing centers for signaling molecules. By inserting into these domains, the ether lipid can disrupt their integrity and interfere with the signaling pathways that are crucial for cancer cell proliferation and survival.[7]
Caption: Disruption of lipid raft integrity by 1-O-Octadecyl-sn-glycero-3-phosphocholine.
4.1.2. Inhibition of Key Survival Pathways:
A primary mechanism of action for this class of compounds is the inhibition of the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[4] This pathway is frequently hyperactivated in cancer and plays a central role in promoting cell survival and proliferation. By inhibiting Akt, 1-O-Octadecyl-sn-glycero-3-phosphocholine can effectively shut down these pro-survival signals, pushing the cancer cell towards apoptosis.
Caption: Inhibition of the PI3K/Akt survival pathway.
4.1.3. Induction of Apoptosis:
The culmination of these disruptive effects is the induction of apoptosis. This can occur through both extrinsic and intrinsic pathways. The interference with membrane signaling can lead to the activation of death receptors on the cell surface, while the inhibition of survival pathways and induction of cellular stress can trigger the mitochondrial-mediated intrinsic apoptotic cascade.
Role in Cell Signaling and Membrane Dynamics
Beyond its anticancer properties, 1-O-Octadecyl-sn-glycero-3-phosphocholine and other ether lipids are integral components of cellular membranes and are involved in various signaling processes. Their resistance to degradation allows them to have a longer half-life in membranes, potentially modulating membrane fluidity and the function of membrane-bound proteins over extended periods.
Future Directions and Therapeutic Potential
The unique mechanism of action of 1-O-Octadecyl-sn-glycero-3-phosphocholine and its analogs makes them promising candidates for further drug development. Their ability to selectively target cancer cells while sparing normal cells is a significant advantage over many conventional chemotherapies.[5]
Future research will likely focus on:
Optimizing Drug Delivery: Developing novel formulations to enhance the bioavailability and targeted delivery of these ether lipids to tumor tissues.
Combination Therapies: Investigating the synergistic effects of combining these agents with other anticancer drugs or radiation therapy.
Exploring Other Therapeutic Areas: Given their role in fundamental cellular processes, the therapeutic potential of these compounds may extend beyond oncology to other diseases involving aberrant cell signaling or membrane function.
Conclusion
1-O-Octadecyl-sn-glycero-3-phosphocholine stands as a testament to the profound impact that subtle changes in molecular architecture can have on biological function. From its roots in the foundational principles of lipid chemistry, this ether lipid has emerged as a molecule with significant therapeutic potential, particularly in the realm of oncology. Its unique membrane-centric mechanism of action offers a compelling alternative to traditional cytotoxic drugs and opens new avenues for the development of more targeted and effective cancer therapies. Continued research into the intricate biological roles of this and other ether lipids will undoubtedly unlock further opportunities for therapeutic innovation.
References
van Blitterswijk, W. J., & Verheij, M. (2013). Anticancer mechanisms and clinical application of alkylphospholipids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(3), 663–674. [Link]
Berdel, W. E., Bausert, W. R., Fink, U., Rastetter, J., & Munder, P. G. (1981). Anti-tumor Action of Alkyl-Lysophospholipids (Review). Anticancer Research, 1(6), 345–352. [Link]
van Blitterswijk, W. J., & Verheij, M. (2008). Anticancer alkylphospholipids: mechanisms of action, cellular sensitivity and resistance, and clinical prospects. Current pharmaceutical design, 14(21), 2061–2074. [Link]
Zaremberg, V., & McMaster, C. R. (2002). A new class of anticancer alkylphospholipids uses lipid rafts as membrane gateways to induce apoptosis in lymphoma cells. The Journal of biological chemistry, 277(29), 26357–26366. [Link]
Tokumura, A., Fukuzawa, K., & Tsukatani, H. (1985). Desorption chemical ionization mass spectrometry of 1-O-alkyl-2-O-acetyl-sn-glycero-3-phosphocholines and analogues. Journal of lipid research, 26(2), 272–277. [Link]
Paltauf, F. (1994). Ether lipids in biomembranes. Chemistry and physics of lipids, 74(2), 101–139.
Glycerophospholipid - Wikipedia. (n.d.). Retrieved from [Link]
Baer, E., & Kates, M. (1948). L-α-Glycerylphosphorylcholine. Journal of the American Chemical Society, 70(4), 1394–1399. [Link]
Baer, E., & Kates, M. (1948). L-alpha-glycerylphosphorylcholine. Journal of the American Chemical Society, 70(4), 1394–1399. [Link]
Gomes, M. A. G. B., Bauduin, A., Le Roux, C., Fouinneteau, R., Berthe, W., Berchel, M., Couthon, H., & Jaffrès, P. A. (2023). Synthesis of ether lipids: natural compounds and analogues. Beilstein Journal of Organic Chemistry, 19, 1299–1369. [Link]
Han, X., & Gross, R. W. (2005). Shotgun lipidomics of glycerophospholipids by electrospray ionization tandem mass spectrometry. Journal of lipid research, 46(1), 1–9.
Structural Analysis of Glycosylglycerolipids Using NMR Spectroscopy. (n.d.). Retrieved from [Link]
The FTIR spectra of 2 mg/mL phospholipid standard mixture (39% PC, 22%... (n.d.). Retrieved from [Link]
Ren, S., & Snyder, F. (1981). Biosynthesis of 1-alkyl-2-acetyl-sn-glycero-3-phosphocholine (platelet activating factor and a hypotensive lipid) by cholinephosphotransferase in various rat tissues. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 663(3), 545–556. [Link]
[1] Executive Summary 1-O-Octadecyl-sn-glycero-3-phosphocholine (CAS: 74430-89-0), commonly referred to as Lyso-PAF C18 , is a bioactive ether-linked lysophospholipid. Unlike typical ester-linked lipids, the sn-1 positio...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
1-O-Octadecyl-sn-glycero-3-phosphocholine (CAS: 74430-89-0), commonly referred to as Lyso-PAF C18 , is a bioactive ether-linked lysophospholipid. Unlike typical ester-linked lipids, the sn-1 position features an ether bond to an octadecyl (C18:0) chain, conferring exceptional chemical stability against phospholipase A1 (PLA1) and non-enzymatic hydrolysis.
This guide details the molecule's critical role as the metabolic checkpoint in the Platelet-Activating Factor (PAF) Remodeling Pathway , its utility as a stable internal standard in lipidomics, and the precise LC-MS/MS workflows required for its quantification in complex biological matrices.
Part 1: Chemical Architecture & Stability
The Ether Advantage
The defining feature of Lyso-PAF C18 is the ether linkage at the sn-1 position. In standard membrane lipids (diacyl-GPC), both hydrophobic tails are attached via ester bonds.
Ester Bond: Susceptible to acid/base hydrolysis and PLA1/PLA2 cleavage.
Ether Bond (sn-1): Resistant to PLA1 and chemical hydrolysis. This stability preserves the lipid backbone during metabolic remodeling, allowing the cell to rapidly cycle the sn-2 substituent (e.g., arachidonic acid or acetate) without destroying the lipid anchor.
Implication for Research:
When using Lyso-PAF C18 as a metabolic tracer or liposomal component, it exhibits a significantly longer half-life in plasma compared to its ester analogs (e.g., Lyso-PC 18:0) because it bypasses major degradative pathways.
Physicochemical Profile
Property
Specification
Systematic Name
1-O-octadecyl-sn-glycero-3-phosphocholine
Common Name
Lyso-PAF C18, Octadecyl-lyso-PAF
Molecular Formula
C₂₆H₅₆NO₆P
Exact Mass
509.3845
Solubility
Soluble in Methanol, Ethanol, Chloroform:Methanol (2:1). Poorly soluble in water (forms micelles).
Critical Micelle Concentration (CMC)
~5–10 µM (Lower than ester analogs due to alkyl chain hydrophobicity)
Part 2: Biological Matrix & Metabolism
The Remodeling Pathway
Lyso-PAF C18 is not merely a degradation product; it is the central hub of the PAF Remodeling Pathway .[1][2] While the De Novo pathway synthesizes PAF from scratch to maintain membrane structure, the Remodeling Pathway is activated during acute inflammation (e.g., by TNF-α or LPS) to rapidly generate bioactive PAF.[1]
Mechanism of Action:
Precursor: Membrane-bound Alkyl-Arachidonoyl-PC (a storage form).
Activation: Phospholipase A2 (cPLA2) cleaves the arachidonic acid at sn-2, releasing Lyso-PAF C18 .
Acetylation: The enzyme LPCAT2 (Lyso-PAF Acetyltransferase) transfers an acetyl group to the sn-2 position, converting inactive Lyso-PAF into active PAF.
Inactivation: PAF-Acetylhydrolase (PAF-AH) hydrolyzes the acetyl group, returning the molecule to the Lyso-PAF C18 state.
Pathway Visualization
Caption: The PAF Remodeling Cycle. Lyso-PAF C18 serves as the obligate intermediate between membrane storage lipids and bioactive PAF.
Part 3: Analytical Workflows (LC-MS/MS)
Quantification of Lyso-PAF C18 is challenging due to its zwitterionic nature and potential isobaric interference from ester-linked Lyso-PC (18:0e vs 17:0a). High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.
Protocol: Targeted Quantification
Objective: Quantify Lyso-PAF C18 in plasma or cell lysate.
1. Sample Preparation (Modified Bligh-Dyer)
Step 1: Add 100 µL sample (plasma/lysate) to a glass tube.
Step 2: Spike with Internal Standard (IS) : 10 µL of 1-O-octadecyl-d4-sn-glycero-3-phosphocholine (1 µM in MeOH).
Causality: Deuterated IS corrects for extraction efficiency and Ionization suppression (Matrix Effects).
Note: The m/z 184 fragment is highly specific for the phosphocholine headgroup. The m/z 104 fragment is less abundant but useful for confirmation.
Analytical Workflow Diagram
Caption: Step-by-step workflow for the targeted lipidomic analysis of Lyso-PAF C18.
Part 4: Handling & Storage Protocols
Proper handling is critical to prevent aggregation and degradation (though less sensitive than PAF, it is still a lipid).
Storage:
Powder: -20°C, desiccated. Stable for >1 year.
Solution: -80°C in Chloroform or Methanol. Avoid aqueous storage (risk of aggregation/micelle formation).
Solubilization:
Lyso-PAF C18 is hygroscopic. Allow the vial to warm to room temperature before opening to prevent condensation.
Dissolve in Chloroform:Methanol (1:1) for stock solutions (e.g., 10 mM).
For cell culture use: Evaporate solvent and reconstitute in PBS containing 0.1% Fatty Acid-Free BSA (BSA acts as a carrier to prevent micelle toxicity).
PubChem Compound Summary. (2024). 1-O-Octadecyl-sn-glycero-3-phosphocholine (CID 2733532).[4] National Center for Biotechnology Information. [Link]
Shindou, H., & Shimizu, T. (2009). Acyl-CoA:lysophospholipid acyltransferases. Journal of Biological Chemistry, 284(1), 1-5. [Link]
McIntyre, T. M., et al. (2009). The platelet-activating factor receptor.[2][5] Journal of Lipid Research, 50, S363-S367. [Link]
Liebisch, G., et al. (2013). High throughput quantification of lysophosphatidylcholine by electrospray ionization tandem mass spectrometry. Clinical Chemistry, 48(12), 2217-2224. [Link]
[1] Executive Summary & Biological Context 1-O-Octadecyl-sn-glycero-3-phosphocholine , commonly referred to as Lyso-PAF C18 or Lyso-PC(O-18:0) , is a bioactive ether lipid. Unlike typical lysophosphatidylcholines (Lyso-P...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Biological Context
1-O-Octadecyl-sn-glycero-3-phosphocholine , commonly referred to as Lyso-PAF C18 or Lyso-PC(O-18:0) , is a bioactive ether lipid. Unlike typical lysophosphatidylcholines (Lyso-PCs) which possess an acyl (ester) linkage at the sn-1 position, Lyso-PAF contains an alkyl (ether) linkage.
Significance: It serves as the direct metabolic precursor and degradation product of Platelet-Activating Factor (PAF) , a potent inflammatory mediator. The conversion between Lyso-PAF and PAF constitutes the "Remodeling Pathway," a critical cycle in inflammatory signaling. Accurate quantification is essential for studying atherosclerosis, anaphylaxis, and membrane lipid dynamics.
Analytical Challenge:
Differentiation: It must be distinguished from its ester analog (Lyso-PC 18:0) and from PAF itself.[1]
In-Source Fragmentation (ISF): PAF (1-O-alkyl-2-acetyl-GPC) can lose its sn-2 acetyl group during electrospray ionization, artificially inflating Lyso-PAF signals. Chromatographic separation is mandatory.
sn-1 Ether (Alkyl) bond (Stable against PLA1 hydrolysis)
Solubility
Soluble in Methanol, Ethanol, Chloroform; Poor in Water
Diagrammatic Workflows
A. The PAF Remodeling Pathway
This diagram illustrates the metabolic position of Lyso-PAF, highlighting why upstream PAF separation is critical.
Caption: The Remodeling Pathway showing the reversible conversion between Lyso-PAF and PAF. Note the risk of MS source fragmentation.[2]
B. Analytical Workflow
Caption: Step-by-step workflow from sample preparation to data analysis using MTBE extraction and LC-MS/MS.
Protocol 1: Sample Preparation (MTBE Method)
Rationale: The Methyl-tert-butyl ether (MTBE) method is superior to the traditional Folch (Chloroform) method for this application. It forms the lipid-rich organic layer on top , making recovery easier and reducing contamination from the protein pellet at the bottom.
Internal Standard (IS): 1-O-octadecyl-sn-glycero-3-phosphocholine-d4 (Lyso-PAF C18-d4). Crucial for correcting matrix effects.
Step-by-Step Procedure
Sample Aliquot: Transfer 50 µL of plasma or cell homogenate to a 1.5 mL glass-lined or polypropylene tube.
IS Addition: Add 10 µL of Internal Standard solution (e.g., 1 µM in methanol). Vortex for 10 seconds.
Protein Precipitation: Add 225 µL of ice-cold Methanol. Vortex for 10 seconds. Incubate on ice for 10 minutes.
Extraction: Add 750 µL of MTBE. Vortex vigorously for 1 minute (or shake at room temp for 10 mins).
Phase Separation: Add 188 µL of water (or 5 mM ammonium formate to improve separation). Vortex for 20 seconds.
Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.
Collection: Carefully transfer the upper organic phase (MTBE layer containing Lyso-PAF) to a fresh glass vial.
Note: Avoid disturbing the middle protein interface.
Re-extraction (Optional): For higher recovery, repeat steps 4-7 on the lower phase.
Drying: Evaporate the solvent under a gentle stream of Nitrogen at 35°C.
Reconstitution: Dissolve the dry residue in 100 µL of Initial Mobile Phase (e.g., 60:40 Water/Acetonitrile).
Protocol 2: LC-MS/MS Methodology
Rationale: A Reverse-Phase (C18) method is selected to ensure separation of Lyso-PAF from PAF. While HILIC separates classes well, C18 provides better retention of the hydrophobic alkyl chain and separates the Lyso-form (elutes earlier) from the Acetyl-form (PAF, elutes later).
UHPLC Conditions[5]
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.
Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).[4]
Column Temp: 55°C (Improves peak shape for lipids).
Flow Rate: 0.4 mL/min.
Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.
Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid.
The 184.1 m/z product ion (phosphocholine headgroup) is the most sensitive fragment for all PC species. Specificity is achieved via the unique precursor mass and retention time.
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (eV)
Retention Time (Approx)
Lyso-PAF C18
510.4
184.1
25
2.5 min
Lyso-PAF C18-d4 (IS)
514.4
184.1
25
2.5 min
Lyso-PC 18:0 (Ester)
524.4
184.1
25
2.8 min
PAF C18 (Interference)
552.5
184.1
28
5.2 min
Expert Note: Monitor the PAF transition (552.5 -> 184.1) in the same run. If a peak appears in the PAF channel at the SAME retention time as Lyso-PAF, you have source fragmentation. If the PAF peak elutes later (5.2 min), your separation is successful.
Validation & Quality Control
A. Linearity & Range
Standard Curve: Prepare 8 points ranging from 1 nM to 1000 nM in matrix-matched solvent or surrogate matrix (e.g., PBS + BSA).
Acceptance: r² > 0.99.
B. Matrix Effect & Recovery
Matrix Factor: Compare peak area of Lyso-PAF spiked into extracted plasma vs. neat solvent.
Correction: The use of the deuterated IS (Lyso-PAF C18-d4) will automatically correct for ionization suppression/enhancement if the IS co-elutes perfectly with the analyte.
C. Stability Check
Ether lipids are generally more stable than ester lipids. However, store samples at -80°C.
Acyl Migration: Not applicable to Lyso-PAF (ether bond), but relevant if analyzing Lyso-PC simultaneously. Keep extraction pH slightly acidic (using Formic Acid) to prevent migration in ester analogs.
Troubleshooting Guide
Issue
Probable Cause
Solution
High Background
Contamination from labware
Use glass or certified lipid-free plastic. Avoid detergents.
Peak Tailing
Column overload or metal interaction
Add 5-10 mM Ammonium Formate. Use PEEK-lined columns if available.
Lyso-PAF Signal in Blank
Carryover or In-Source Fragmentation of PAF
Run blank injections. Check if PAF is eluting during the "re-equilibration" phase of the previous run.
Low Sensitivity
Ion Suppression
Improve sample cleanup (SPE). Verify ESI source position.
References
PubChem. (2024).[6] 1-O-Octadecyl-sn-glycero-3-phosphocholine (Compound Summary). National Library of Medicine. [Link]
Matyash, V., et al. (2008). Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics. Journal of Lipid Research, 49(5), 1137–1146. [Link]
Liebisch, G., et al. (2004). High throughput quantification of lysophosphatidylcholine by electrospray ionization tandem mass spectrometry. Clinical Chemistry, 50(2), 361-368. [Link]
Homan, R., & Anderson, M. (1998). Rapid separation and quantitation of platelet-activating factor and analogs by high-performance liquid chromatography-mass spectrometry.[3] Journal of Chromatography B, 708(1-2), 21-26. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: High-Sensitivity Quantitation of 1-O-Octadecyl-sn-glycero-3-phosphocholine (Lyso-PAF C18:0) by LC-MS/MSContent Type: Application Note & Protocol
Audience: Researchers, Lipidomics Scientists, Drug Development Professionals
Abstract
This application note details a robust, validated protocol for the extraction and quantitation of 1-O-Octadecyl-sn-glycero-3-phosphocholine (also known as Lyso-PAF C18:0 or 1-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine) in biological matrices. As the ether-linked precursor and metabolite of Platelet-Activating Factor (PAF), this lipid subclass requires specific chromatographic considerations to distinguish it from isobaric ester-linked lysophosphatidylcholines (e.g., LysoPC 17:0). We present a method utilizing protein precipitation, Reverse-Phase Liquid Chromatography (RPLC), and Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS) to achieve femtomole-level sensitivity.
Molecular Profile & Analytical Challenges
1-O-Octadecyl-sn-glycero-3-phosphocholine acts as a critical node in the "Remodeling Pathway" of PAF biosynthesis. Unlike standard LysoPCs, it possesses an ether (alkyl) linkage at the sn-1 position, conferring resistance to phospholipase A1 (PLA1) hydrolysis and altering its retention behavior on C18 stationary phases.
Sample Preparation: Modified Protein Precipitation
Rationale: Ether lipids are sufficiently polar to remain soluble in high-organic supernatants, making Liquid-Liquid Extraction (LLE) unnecessary and prone to losses at the interface. A single-phase protein precipitation maximizes recovery.
Step-by-Step Workflow:
Thaw plasma/serum samples on ice.
Aliquot 50 µL of sample into a 1.5 mL centrifuge tube.
Spike 10 µL of Internal Standard working solution (e.g., 500 ng/mL Lyso-PAF C18:0-d4 in MeOH).
Precipitate by adding 400 µL of ice-cold Methanol/Acetonitrile (1:1 v/v) containing 0.1% Formic Acid.
Vortex vigorously for 30 seconds to ensure complete protein denaturation.
Incubate at -20°C for 20 minutes to aid lipid solubility and protein aggregation.
Centrifuge at 14,000 x g for 15 minutes at 4°C.
Transfer 350 µL of the supernatant to a clean LC vial with a glass insert.
Store at 4°C (autosampler) for immediate analysis or -80°C for long-term storage.
Critical Separation: Under these conditions, Lyso-PAF C18:0 (Ether) typically elutes earlier than LysoPC 18:0 (Ester) due to the lack of the carbonyl oxygen, which slightly reduces polarity interaction with the stationary phase relative to the ester, but the solvophobic effect of the alkyl chain dominates. Validation: Ensure baseline resolution between Lyso-PAF C18:0 and any LysoPC 17:0 (if present).
Note: The product ion m/z 184.1 corresponds to the phosphocholine headgroup.[5] While not unique to this molecule, specificity is achieved via the unique precursor mass (510.4) and chromatographic retention time.
Visual Workflows (Graphviz)
Figure 1: Analytical Workflow
Caption: Step-by-step protocol from plasma extraction to LC-MS/MS data acquisition.
Figure 2: Fragmentation Pathway (ESI+)
Caption: Collision-Induced Dissociation (CID) of the [M+H]+ precursor yields the diagnostic Phosphocholine ion.
Method Validation & Troubleshooting
Linearity & Range
Dynamic Range: 0.5 ng/mL to 1000 ng/mL.
Curve Fit: Linear (1/x² weighting) is recommended to account for heteroscedasticity at the lower end.
Troubleshooting Guide
Observation
Root Cause
Corrective Action
High Background (m/z 184)
Source Contamination
Clean the ESI cone/shield. Phospholipids are sticky and accumulate in the source.
Peak Tailing
Column Overload or pH
Ensure mobile phase contains Ammonium Formate (10mM). Check column age.
Isobaric Interference
LysoPC 17:0 co-elution
Flatten the gradient slope between 2-6 minutes to separate the ether (C18) from the ester (C17).
Low Sensitivity
Ion Suppression
Perform a post-column infusion to map matrix suppression zones. Dilute sample 1:2 with mobile phase A if needed.
References
Lipid Maps Structure Database. 1-O-octadecyl-sn-glycero-3-phosphocholine (LMSD: LMGP010602). Available at: [Link]
Liebisch, G., et al. (2013). "High throughput quantification of lysophosphatidylcholine by electrospray ionization tandem mass spectrometry." Clinical Chemistry. Available at: [Link]
PubChem Compound Summary. 1-O-Octadecyl-sn-glycero-3-phosphocholine (CID 2733532). Available at: [Link]
Hermansson, M., et al. (2011). "Automated quantitative analysis of complex lipidomes by liquid chromatography/mass spectrometry." Analytical Chemistry. Available at: [Link]
common problems with 1-O-Octadecyl-SN-glycero-3-phosphocholine experiments
Senior Scientist Desk Introduction You are likely here because your 1-O-Octadecyl-sn-glycero-3-phosphocholine (also known as Lyso-PAF C18 or 1-O-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine ) is behaving unexpectedly....
Author: BenchChem Technical Support Team. Date: February 2026
Senior Scientist Desk
Introduction
You are likely here because your 1-O-Octadecyl-sn-glycero-3-phosphocholine (also known as Lyso-PAF C18 or 1-O-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine ) is behaving unexpectedly.
This molecule is deceptive. Structurally, it is an ether-linked lysophospholipid. Unlike standard diacyl-PCs (like DOPC), it lacks an ester bond at the sn-1 position and an acyl chain at the sn-2 position. This confers unique surfactant properties, exceptional metabolic stability against phospholipase A1, and unfortunately, a high propensity for experimental artifacts if mishandled.
This guide moves beyond basic datasheets to address the causality of common failures in solubility, stability, and analysis.
Part 1: Solubility & Reconstitution (The #1 Failure Point)
The Issue: Users often report "cloudy suspensions," "precipitates," or "inconsistent concentrations" when moving from powder to aqueous buffers.
The Science:
Lyso-PAF C18 is amphiphilic with a very low Critical Micelle Concentration (CMC) , estimated in the low micromolar range (~0.4 - 4.0 µM) [1]. Below the CMC, it exists as monomers. Above it, it forms micelles.[1][2][3] If you try to dissolve it directly into water at millimolar concentrations, you are forcing a phase transition that kinetically traps the lipid, leading to aggregation rather than true solution.
Troubleshooting Q&A
Q: Why won't the powder dissolve directly in my PBS buffer?A: The hydrophobic effect is driving the C18 tails together faster than they can disperse.
Protocol Fix: Never hydrate directly from powder to buffer for stock solutions.
Dissolve the powder in a compatible organic solvent (Chloroform or Ethanol) to create a master stock.[3]
Aliquot the required amount into a glass vial.
Evaporate the solvent (Nitrogen stream) to create a thin, uniform lipid film.
Hydrate the film with your aqueous buffer above the phase transition temperature (warm to ~30-40°C) with vortexing.
Q: My solution is clear, but my cells are dying immediately. Is it the solvent?A: It could be the solvent, but it is likely the lipid itself acting as a detergent.
Analysis: If you used the "Ethanol Injection" method (injecting EtOH stock into media), ensure the final EtOH concentration is <0.1%. However, Lyso-PAF C18 itself is a potent surfactant. At high concentrations (>10-50 µM), it lyses cell membranes [2].
Solvent Compatibility Table
Solvent System
Solubility Limit
Application
Notes
Chloroform
~20 mg/mL
Stock Storage
Best for long-term storage. Prevents hydrolysis.
Ethanol
~25 mg/mL
Cell Culture
Easier to evaporate than chloroform; miscible with water.
Water/PBS
< CMC (Monomeric)
Experiments
Unstable storage. Hydrolysis risk. Prepare fresh.
DMSO
Variable
Screening
Avoid if possible; hygroscopic and hard to remove.
Part 2: Stability & Storage (The "Silent" Killer)
The Issue: "My LC-MS signal has dropped by 50% over a month," or "I see unexpected peaks."
The Science:
While the sn-1 ether bond is chemically stable, the phosphocholine headgroup is susceptible to hydrolysis, and the molecule is extremely hygroscopic.[4] Furthermore, the "Glass vs. Plastic" rule is critical here. Plasticizers (phthalates) from tubes leach into organic lipid solutions, creating isobaric interference in MS and altering lipid concentration [3].
Storage Protocol Diagram
Figure 1: Correct storage workflow to prevent leaching and degradation.
Q: Can I store the aqueous solution at 4°C?A:No. Aqueous solutions of lysophospholipids are prone to acyl migration (less relevant here due to ether bond) and headgroup hydrolysis. Store as a dried film or in organic solvent at -20°C. Reconstitute only what you need for the day.
Part 3: Analytical Challenges (LC-MS)
The Issue: "I see a peak, but the mass is wrong," or "I have massive carryover between runs."
The Science:
Lyso-PAF C18 is "sticky." It adsorbs to steel and silica. In Mass Spectrometry, it ionizes strongly in ESI(+) mode.[5]
Target Mass: [M+H]+ ≈ 510.4 m/z (Exact mass depends on isotope mix).
Common Fragment: m/z 184 (Phosphocholine headgroup) is the standard daughter ion for MRM [4].
Troubleshooting Logic
Q: I see a strong signal in my blank injection. Why?A:Carryover. Lipids accumulate on the LC column and injector needle.
Fix:
Needle Wash: Use a strong organic wash (e.g., Isopropanol:Methanol:Acetonitrile:Water 1:1:1:1).
Column: Switch to a C8 column if C18 retention is too strong.
Blanks: Run 2-3 blanks (MeOH) between high-concentration samples.
Q: My signal is suppressed in plasma samples.A:Matrix Effect. Endogenous phospholipids in plasma co-elute and suppress ionization.
Fix: Use an Internal Standard (IS) that is structurally identical but isotopically labeled (e.g., d4-Lyso-PAF). Do not rely on external calibration curves for biological matrices.
LC-MS Workflow Diagram
Figure 2: LC-MS workflow and carryover mitigation strategy.
Part 4: Biological Application Guidelines
The Issue: "The compound precipitates in cell media," or "Inconsistent biological data."
The Science:
Serum (FBS) contains albumin (BSA), which binds lipids avidly. If you add Lyso-PAF C18 to serum-free media, it is free to attack membranes (high toxicity). If you add it to serum-containing media, BSA buffers the concentration, reducing toxicity but also reducing bioavailability [5].
Protocol: The "BSA Carrier" Method
For consistent delivery to cells, conjugate the lipid to BSA:
Prepare a 2x lipid solution in serum-free media (warm).
Prepare a 2x BSA solution (fatty-acid free, ~0.5 - 1%).
Mix 1:1. The BSA will bind the lipid monomers, preventing micelle formation and precipitation.
Treat cells.
Cytotoxicity Warning:
Always perform a dose-response curve (0.1 µM to 50 µM). Expect toxicity >10 µM due to lytic effects, which is distinct from specific receptor signaling events [2].
You are attempting to synthesize 1-O-Octadecyl-sn-glycero-3-phosphocholine (Lyso-PAF C18). Unlike standard diacyl-phosphatidylcholines, this molecule features a robust ether linkage at the sn-1 position and a free hydroxyl at sn-2.[1]
Critical Failure Points:
Regioselectivity: Migration of protecting groups or phosphate moieties between sn-2 and sn-3.[1]
Chirality: Racemization of the sn-glycerol backbone during alkylation.
Headgroup Formation: Hydrolysis failure of the cyclic phosphate intermediate.
Purification: Zwitterionic "soap" properties leading to phase collapse in chromatography or persistent emulsions.
Visualizing the Critical Path
The following workflow illustrates the standard robust chemical route (Benzyl-protection strategy) and the critical decision nodes where failure often occurs.
Figure 1: Step-wise chemical synthesis workflow highlighting critical QC checkpoints (Red Diamonds) where troubleshooting is most frequently required.
Phase 1: The Ether Backbone (sn-1 Alkylation)[1]
The Issue: Loss of optical activity or low yield during the attachment of the C18 chain.
Troubleshooting Protocol
Symptom
Probable Cause
Corrective Action
Racemization
Base strength too high or temperature too aggressive during alkylation of Solketal.[1]
Switch from NaH/DMF (aggressive) to KOH/Toluene under reflux . The biphasic system with a Dean-Stark trap effectively removes water without destroying the chiral center [1].
Incomplete Reaction
Steric hindrance of the C18 chain.
Use 1-Bromooctadecane with a phase transfer catalyst (e.g., TBAB) if using the biphasic method. Ensure vigorous stirring.
Acetonide Cleavage
Acidic impurities in the alkyl halide.
Pre-wash the alkyl halide with weak base (NaHCO3) and distill before use. The acetonide is acid-labile.[1]
Self-Validating Check:
Before proceeding to headgroup attachment, measure the Specific Rotation
.
Target: The 1-O-octadecyl-sn-glycerol intermediate should show
: You have synthesized the racemate. Discard and restart with milder base conditions.
Phase 2: The Headgroup (Phosphorylation)
The Issue: This is the most technically demanding step. The standard method involves Phosphorus Oxychloride (
) followed by Choline Tosylate.
The Mechanism of Failure: Cyclic Phosphate Hydrolysis
The reaction proceeds via a cyclic phosphate intermediate (2-chloro-2-oxo-1,3,2-dioxaphospholane).[1] If this ring does not open correctly, or if water attacks the wrong position, the synthesis fails.
Figure 2: The bifurcation point in phosphorylation.[1] Path A is desired; Path B occurs if pH is uncontrolled.
Troubleshooting Protocol
Q: Why is my yield of the phosphocholine low (<40%)?
Cause: Moisture contamination during the
step. is extremely sensitive.
Fix:
Dry the 1-O-octadecyl-2-O-benzyl-sn-glycerol by azeotropic distillation with dry benzene or toluene x3 immediately before reaction.
Dry the Choline Tosylate in a vacuum oven at 50°C over
for 24 hours. This reagent is notoriously hygroscopic.
Q: I see a "smear" on TLC instead of a spot.
Cause: The cyclic phosphate ring did not open completely, or you have mixed salts.
Fix: The hydrolysis step requires time. After adding water, maintain the pH at roughly 8-9 using Sodium Bicarbonate. Stir for at least 4 hours. The ring opening is slow in neutral conditions but accelerated (and directed) in slightly basic conditions.
Phase 3: Purification & Isolation
The Issue: Lyso-PAF C18 is a potent surfactant.[1] It foams, forms emulsions, and streaks on silica.
Purification Strategy
Do NOT use standard hexane/ethyl acetate gradients. They will not move the zwitterionic lipid.
Stationary Phase: Acid-washed Silica Gel (to prevent cationic headgroup binding).[1]
Mobile Phase: Chloroform / Methanol / Water.
Gradient: Start at 65:25:4 (v/v/v). Move to 60:35:8.
Tip: If the compound sticks, add 1% Ammonium Hydroxide to the mobile phase to suppress ionization of residual silanols.
Method B: Precipitation (For high purity)
Lyso-PAF C18 often crystallizes from cold Acetone or Ethanol/Ether mixtures.[1]
Dissolve crude in minimal hot Ethanol, add dry Diethyl Ether until turbid, and store at -20°C.
FAQ: Frequently Asked Questions
Q: Can I use 1-O-Octadecyl-2-acetyl-sn-glycero-3-phosphocholine (PAF) and just hydrolyze the acetyl group?A: Yes, and this is often easier.[1]
Protocol: Treat PAF C18 with mild base (
in Methanol) for 30 minutes.
Why: The sn-1 ether bond is stable to base, while the sn-2 acetyl ester cleaves rapidly.[1] The sn-3 phosphocholine is relatively stable under these mild conditions.[1] This avoids the difficult benzyl deprotection step [2].
Q: How do I verify the structure using NMR?A: Focus on the sn-1 vs sn-2 signals.[1]
1H NMR (CDCl3/MeOD):
3.4-3.5 ppm: Multiplets for the protons adjacent to the ether oxygen (sn-1).[1]
3.22 ppm: Sharp singlet for the Trimethylammonium group ().
Absence: Ensure there is NO signal at
2.0 ppm (Acetyl) or 7.3 ppm (Benzyl), confirming successful deprotection.
Q: My product is turning yellow/brown on storage.A: Ether lipids are susceptible to oxidation at the position
to the ether oxygen, though less so than vinyl ethers (plasmalogens).
Storage: Store as a lyophilized powder at -20°C under Argon. Avoid storing in chloroform solution for months, as chloroform degrades to phosgene and HCl, which can attack the molecule.
References
Hanahan, D. J., & Vercaruyssen, R. (1965). Synthesis of 1-O-Octadecyl-sn-glycero-3-phosphorylcholine. Journal of the American Chemical Society. Link
Kates, M. (1986). Techniques of Lipidology: Isolation, Analysis, and Identification of Lipids. Elsevier Science. Link
Avanti Polar Lipids. (n.d.). LIPID MAPS Structure Database: 1-O-octadecyl-sn-glycero-3-phosphocholine. Link
Biotage. (2016).[2] Strategies for the Flash Purification of Highly Polar Compounds. Link
protocol refinement for 1-O-Octadecyl-SN-glycero-3-phosphocholine studies
Protocol Refinement & Troubleshooting Guide[1] Executive Summary: The Molecule at a Glance This guide addresses the specific technical challenges associated with 1-O-Octadecyl-sn-glycero-3-phosphocholine (also known as 1...
Author: BenchChem Technical Support Team. Date: February 2026
Protocol Refinement & Troubleshooting Guide[1]
Executive Summary: The Molecule at a Glance
This guide addresses the specific technical challenges associated with 1-O-Octadecyl-sn-glycero-3-phosphocholine (also known as 18:0 Lyso PAF, Lyso-PAF C18, or 1-octadecyl-2-hydroxy-sn-glycero-3-phosphocholine).
Critical Distinction: Unlike standard Lyso-PC, this molecule features an ether (alkyl) linkage at the sn-1 position rather than an ester linkage.[1] This single chemical difference renders it resistant to phospholipase A1 (PLA1) and A2 (PLA2) hydrolysis, significantly altering its metabolic stability and biological half-life compared to its ester counterparts [1].[1]
High Stability: Resistant to acid/base hydrolysis and enzymatic degradation.[1]
Chain Length
C18:0 (Stearyl)
High Hydrophobicity: Requires heat (>50°C) for aqueous dispersion.
CMC (Critical Micelle Concentration)
~0.4 µM [2]
Aggregation Risk: Forms micelles at very low concentrations; acts as a detergent.
Solubility
Chloroform, Ethanol (warm), DMSO
Poor water solubility as a monomer; forms clear micellar solutions above CMC.
Module 1: Solubilization & Handling
The Issue: Users frequently report precipitation or "cloudiness" when transferring stock solutions to aqueous media, or inconsistent concentrations due to adsorption.
Q: What is the optimal solvent system for stock storage vs. experimental use?
A:
For Storage (Stock): Dissolve in Chloroform:Methanol (2:1 v/v) . The methanol breaks potential hydrogen bonding at the headgroup, while chloroform solvates the C18 chain. Store at -20°C under argon to prevent trace oxidation, although the saturated chain is relatively stable.[1]
For Aqueous Experiments: Do not inject chloroform stocks directly into cell media.
Dry the organic stock to a thin film under nitrogen.
Desiccate for 2-4 hours to remove trace solvents.
Hydrate with PBS or media heated to 60°C .
Why 60°C? The phase transition temperature (Tc) of C18 chains is high. You must hydrate above the Tc to ensure the lipid effectively disperses from the glass wall into micelles [3].
Q: My aqueous solution is clear, but my cells are dying. Is it solubility or toxicity?
A: It is likely toxicity driven by the Critical Micelle Concentration (CMC) .
The CMC of 18:0 Ether Lyso PC is approximately 0.4 µM [2].[2]
Below CMC (<0.4 µM): The lipid exists as monomers and inserts into membranes.
Above CMC (>0.4 µM): The lipid forms micelles. These micelles act as detergents, extracting lipids from cell membranes and causing lysis (hemolysis in RBCs).[1]
Troubleshooting Protocol:
If working above 1 µM, you must complex the lipid with a carrier (like BSA) or incorporate it into a liposome (see Module 2) to mitigate free-micelle detergent effects.[1]
Visualization: Solubilization Decision Tree
Figure 1: Workflow for solubilization based on concentration relative to CMC (0.4 µM).
Module 2: Liposome & Nanoparticle Formulation
The Issue: Researchers use 18:0 Ether Lyso PC as a "dopant" to stabilize liposomes or enhance permeability, but struggle with stability.
Q: How does this lipid affect liposome integrity compared to standard Lyso-PC?
A:
1-O-Octadecyl-sn-glycero-3-phosphocholine acts as an edge-activator or stabilizer.[1]
Mechanism: Its inverted cone shape allows it to alleviate curvature stress in lipid bilayers.
Benefit: In "Ether Bicelles" or thermosensitive liposomes, it provides long-term stability superior to ester-lyso lipids because it does not hydrolyze over time, preventing the degradation of the liposome formulation during storage [4].[1]
Q: What is the recommended extrusion temperature?
A:65°C.
Even if your main lipid (e.g., DPPC) has a Tc of 41°C, the C18 ether chain of this lyso lipid is rigid. Extruding below 60°C can result in phase separation, where the lyso lipid aggregates in the extruder filter rather than integrating into the bilayer.
Protocol: Stable Incorporation into Liposomes
Ratio: Do not exceed 10-15 mol% of total lipid if the goal is stable vesicles.[1] Higher ratios (>20%) will induce micellization or disk formation (bicelles).
Mixing: Mix 18:0 Ether Lyso PC with bulk lipids (e.g., DSPC/Cholesterol) in the organic phase (Chloroform) before drying. Do not try to insert it into pre-formed liposomes externally, as this causes immediate lysis.
Hydration: Hydrate at 65°C for 30 minutes with vigorous vortexing.
Module 3: Biological Assays & Metabolic Stability
The Issue: Inconsistent biological data (e.g., uptake studies, signaling pathway inhibition) due to the unique metabolic profile of ether lipids.
Q: Why does 18:0 Ether Lyso PC show prolonged activity compared to 18:0 Lyso PC (Ester)?
Ester Lyso PC: Rapidly degraded by Lysophospholipases or reacylated by LPC-Acyltransferase (LPCAT) into PC.[1]
Ether Lyso PC: The sn-1 ether bond is not recognized by PLA1.[1] It accumulates in cell membranes and interferes with lipid rafts and signaling pathways (e.g., MAPK/Akt inhibition) for extended periods [5].[1]
Implication: You cannot use standard ester-lipid kinetics to model this molecule. Expect accumulation and potential cytotoxicity at much lower doses and longer time points.
Q: How do I prevent the lipid from sticking to my plasticware?
Blocking: If preparing low-concentration (<100 nM) aqueous dilutions, add 0.1% fatty-acid-free BSA to the buffer.[1] The albumin binds the lipid monomers, preventing adsorption to the plastic while allowing equilibrium delivery to cells.
Visualization: Biological Interaction Pathways
Figure 2: The metabolic resistance of the ether bond leads to accumulation and prolonged signaling effects compared to ester lipids.[1]
References
PubChem. (n.d.).[3][4] 1-O-Octadecyl-sn-glycero-3-phosphocholine | C26H56NO6P.[1][3] National Library of Medicine. Retrieved October 26, 2023, from [Link][1]
Guler, G., et al. (2009).[5] Effects of Ether vs. Ester Linkage on Lipid Bilayer Structure and Water Permeability. Biophysical Journal. Retrieved from [Link]
Nielsen, S. et al. (2011). Long-Term-Stable Ether-Lipid vs Conventional Ester-Lipid Bicelles. The Journal of Physical Chemistry B. Retrieved from [Link]
Arthur, G. et al. (1998). 1-O-octadecyl-2-O-methyl-glycerophosphocholine inhibits the transduction of growth signals via the MAPK cascade.[1][6] Biochemical Journal. Retrieved from [Link]
A Senior Application Scientist's Guide to 1-O-Octadecyl-SN-glycero-3-phosphocholine Analogs: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Significance of Ether Phospholipids Ether lipids are a unique class of glycerophospholipids characterized by an ether linkage at...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Significance of Ether Phospholipids
Ether lipids are a unique class of glycerophospholipids characterized by an ether linkage at the sn-1 position of the glycerol backbone, a feature that bestows upon them remarkable stability and distinct biological activities compared to their ester-linked counterparts.[1] The parent compound of a prominent class of synthetic ether lipids, 1-O-Octadecyl-SN-glycero-3-phosphocholine, serves as a foundational structure for a diverse array of analogs with significant therapeutic potential.[2][3][4] These synthetic analogs, including notable examples like edelfosine, miltefosine, and perifosine, have garnered considerable interest for their potent anticancer and immunomodulatory properties.[5][6]
This guide provides a comprehensive comparative analysis of 1-O-Octadecyl-SN-glycero-3-phosphocholine and its key analogs. As a Senior Application Scientist, my objective is to offer not just a catalog of data, but a synthesized, in-depth technical guide that delves into the structure-activity relationships, mechanistic insights, and experimental considerations crucial for researchers in this field. We will explore how subtle molecular modifications translate into profound differences in biological activity, offering a rationale for the design of future therapeutic agents.
The Core Structure and Its Analogs: A Comparative Overview
The fundamental structure of 1-O-Octadecyl-SN-glycero-3-phosphocholine consists of a C18 alkyl chain ether-linked at the sn-1 position, a hydroxyl group at the sn-2 position, and a phosphocholine headgroup at the sn-3 position of the glycerol backbone.[2] The majority of therapeutically relevant analogs feature modifications at the sn-2 position, which significantly influences their metabolic stability and mechanism of action.
Compound
Structure at sn-2
Key Characteristics
1-O-Octadecyl-SN-glycero-3-phosphocholine
-OH
Parent compound, susceptible to acylation.
Edelfosine (ET-18-OCH3)
-OCH3
Methoxy group prevents acylation, increasing metabolic stability. Potent pro-apoptotic agent.[5]
Miltefosine (Hexadecylphosphocholine)
Lacks glycerol backbone
Simpler structure, approved for leishmaniasis treatment, also shows anticancer activity.[6]
The therapeutic potential of these ether lipid analogs is primarily attributed to their ability to selectively target cancer cells and modulate key signaling pathways.
Anticancer Cytotoxicity: A Quantitative Comparison
A critical parameter for evaluating the anticancer potential of these compounds is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of a drug required to inhibit the growth of 50% of a cell population. The following table summarizes the IC50 values of key 1-O-Octadecyl-SN-glycero-3-phosphocholine analogs across various cancer cell lines.
Expert Insight: The data clearly indicates that the cytotoxic potency of these analogs is cell-line dependent. Edelfosine, for instance, demonstrates high potency against leukemia cell lines. The structural variations among these analogs lead to differential interactions with cellular membranes and intracellular targets, resulting in this observed selectivity.
Modulation of Cellular Signaling Pathways
A primary mechanism of action for many of these ether lipid analogs is the disruption of critical signaling pathways that drive cancer cell proliferation and survival.
Edelfosine and the MAPK Cascade: Edelfosine has been shown to inhibit the mitogen-activated protein kinase (MAPK) signaling cascade, a key pathway in cell growth and differentiation.[10] This inhibition is thought to occur through the interference with the activation of Raf-1, a crucial kinase in the MAPK pathway.[10]
Figure 1: Edelfosine's inhibition of the MAPK signaling pathway.
Perifosine and the PI3K/Akt Pathway: Perifosine is a well-characterized inhibitor of the PI3K/Akt signaling pathway. By binding to the pleckstrin homology (PH) domain of Akt, perifosine prevents its recruitment to the cell membrane, a critical step for its activation.[7] This inhibition leads to the downstream suppression of survival signals.
Figure 2: Perifosine's inhibition of the PI3K/Akt signaling pathway.
Structure-Activity Relationship (SAR) Analysis
The biological activity of these analogs is intricately linked to their chemical structure. Understanding these relationships is paramount for the rational design of more potent and selective therapeutic agents.
The Significance of the sn-2 Position
The substitution at the sn-2 position of the glycerol backbone is a critical determinant of both metabolic stability and biological activity. The presence of a hydroxyl group in the parent compound, 1-O-Octadecyl-SN-glycero-3-phosphocholine, renders it susceptible to acylation by cellular enzymes, leading to its conversion into an inactive form. In contrast, the methoxy group in edelfosine sterically hinders this acylation, thereby enhancing its metabolic stability and prolonging its cytotoxic effects.[5]
Impact on Platelet Aggregation
Some ether lipid analogs, particularly those structurally similar to Platelet-Activating Factor (PAF), can influence platelet aggregation. PAF itself is a potent activator of platelet aggregation.[11] The stereospecificity of this interaction is crucial, with the natural sn-glycero-3-phosphocholine configuration being active, while the enantiomer is inactive.[12] Modifications to the sn-2 position can modulate this activity, with longer alkyl chains generally reducing the potency of platelet aggregation.[12]
Experimental Protocols
To ensure the reproducibility and validity of research in this field, standardized experimental protocols are essential.
Cytotoxicity Assessment: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and cytotoxicity.[13][14][15][16]
Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.
Step-by-Step Methodology:
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the ether lipid analogs in a suitable solvent (e.g., DMSO) and add them to the respective wells. Include a vehicle control (solvent only).
Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.
MTT Addition: Add MTT solution (typically 0.5 mg/mL in serum-free medium) to each well and incubate for 2-4 hours at 37°C.
Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.
Figure 3: Workflow for the MTT cytotoxicity assay.
Platelet Aggregation Assay
This assay measures the ability of a compound to induce or inhibit platelet aggregation.[17][18][19][20]
Principle: Platelet aggregation is monitored by measuring the change in light transmission through a suspension of platelet-rich plasma (PRP). As platelets aggregate, the turbidity of the suspension decreases, leading to an increase in light transmission.
Step-by-Step Methodology:
PRP Preparation: Collect fresh whole blood into a tube containing an anticoagulant (e.g., sodium citrate). Centrifuge the blood at a low speed to obtain platelet-rich plasma (PRP).
Assay Setup: Place a cuvette containing PRP into an aggregometer.
Baseline Measurement: Establish a baseline reading of light transmission.
Agonist/Inhibitor Addition: Add a known platelet agonist (e.g., PAF, ADP, collagen) to induce aggregation, or pre-incubate the PRP with the ether lipid analog to assess its inhibitory effect before adding the agonist.
Aggregation Monitoring: Record the change in light transmission over time.
Data Analysis: Quantify the extent of platelet aggregation as the maximum percentage change in light transmission.
Physicochemical Properties and Formulation Strategies
The therapeutic efficacy of ether lipid analogs is also influenced by their physicochemical properties and formulation.
Enzymatic Stability
The ether bond at the sn-1 position confers significant resistance to degradation by phospholipase A2, which specifically cleaves ester bonds at the sn-2 position.[21][22] Furthermore, these compounds are also resistant to phospholipase A1, which acts on the sn-1 ester linkage.[10][23][24] This enzymatic stability contributes to their prolonged biological half-life and sustained therapeutic effects.
Liposomal Formulation
Free ether lipids can exhibit dose-limiting toxicities, such as hemolysis.[25] Encapsulating these compounds within liposomes can significantly reduce their toxicity while maintaining or even enhancing their therapeutic efficacy.[26] The lipid composition of the liposome is a critical factor in determining the stability and release characteristics of the encapsulated drug.
Conclusion and Future Perspectives
The comparative analysis of 1-O-Octadecyl-SN-glycero-3-phosphocholine analogs reveals a fascinating interplay between chemical structure and biological function. Modifications at the sn-2 position have proven to be a particularly fruitful strategy for enhancing metabolic stability and tuning the therapeutic activity of these compounds. The insights gained from these structure-activity relationship studies provide a solid foundation for the rational design of novel ether lipid analogs with improved potency, selectivity, and reduced toxicity.
Future research in this area will likely focus on:
Targeted Delivery: Developing novel liposomal and nanoparticle-based delivery systems to further enhance the tumor-specific targeting of these compounds.
Combination Therapies: Investigating the synergistic effects of ether lipid analogs with conventional chemotherapeutic agents and targeted therapies.
Elucidation of Novel Mechanisms: Exploring additional molecular targets and signaling pathways modulated by this versatile class of molecules.
The continued exploration of 1-O-Octadecyl-SN-glycero-3-phosphocholine analogs holds immense promise for the development of next-generation therapies for cancer and other diseases.
References
Enzymatic release of antitumor ether lipids by specific phospholipase A2 activation of liposome-forming prodrugs. (n.d.). PubMed. [Link]
Cell Viability Assays. (2013). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]
Ether lipid metabolism by AADACL1 regulates platelet function and thrombosis. (2019). PubMed Central (PMC). [Link]
Enzymatic measurement of ether phospholipids in human plasma after hydrolysis of plasma with phospholipase A1. (2018). PubMed Central (PMC). [Link]
Stereospecific activity of 1-O-alkyl-2-O-acetyl-sn-glycero-3-phosphocholine and comparison of analogs in the degranulation of platelets and neutrophils. (1981). PubMed. [Link]
Phospholipases: Degradation of Phospholipids in Membranes and Emulsions. (n.d.). ResearchGate. [Link]
Enzymatic measurement of ether phospholipids in human plasma after hydrolysis of plasma with phospholipase A1. (2025). ResearchGate. [Link]
Stereospecific activity of 1-O-alkyl-2-O-acetyl-sn-glycero-3-phosphocholine and comparison of analogs in the degranulation of platelets and neutrophils. (1981). Sci-Hub. [Link]
enzymatic measurement of ether phospholipids in human plasma after hydrolysis of plasma with phospholipase a1. (n.d.). SciMatic. [Link]
Inhibition of proliferation of different Leishmania spp. (IC50 values) by ALPs. (n.d.). ResearchGate. [Link]
Ether- versus Ester-Linked Phospholipid Bilayers Containing either Linear or Branched Apolar Chains. (n.d.). PubMed Central (PMC). [Link]
Cytotoxic effects of alkylphosphocholines or alkylphosphocholine-liposomes and macrophages on tumor cells. (2025). ResearchGate. [Link]
Effects of ether vs. ester linkage on lipid bilayer structure and water permeability. (n.d.). [Link]
(A and B) IC50 values (µg/mL) of the five examined cancer cell lines... (n.d.). ResearchGate. [Link]
In Vitro Study of Cytotoxic Mechanisms of Alkylphospholipids and Alkyltriazoles in Acute Lymphoblastic Leukemia Models. (n.d.). MDPI. [Link]
Effects of Ether vs. Ester Linkage on Lipid Bilayer Structure and Water Permeability. (n.d.). PubMed Central (PMC). [Link]
Alkylphosphocholine Analogs for Broad-Spectrum Cancer Imaging and Therapy. (2014). PubMed Central (PMC). [Link]
Platelet aggregometry assay for evaluating the effects of platelet agonists and antiplatelet compounds on platelet function in vitro. (2018). PubMed Central (PMC). [Link]
Effects of Ether vs. Ester Linkage on Lipid Bilayer Structure and Water Permeability. (2025). ResearchGate. [Link]
lines ic50 values: Topics by Science.gov. (n.d.). Science.gov. [Link]
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A Researcher's Guide to Navigating Ether Lipid Experiments: Ensuring Reproducibility with 1-O-Octadecyl-SN-glycero-3-phosphocholine and its Alternatives
For researchers and drug development professionals, the ether lipid 1-O-Octadecyl-SN-glycero-3-phosphocholine and its synthetic analogs represent a compelling class of bioactive molecules with significant therapeutic pot...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, the ether lipid 1-O-Octadecyl-SN-glycero-3-phosphocholine and its synthetic analogs represent a compelling class of bioactive molecules with significant therapeutic potential, particularly in oncology. However, the unique physicochemical properties of these compounds present distinct challenges to experimental reproducibility. This guide provides an in-depth comparison of 1-O-Octadecyl-SN-glycero-3-phosphocholine, with a primary focus on its well-studied and commercially available methylated analog, Edelfosine (ET-18-OCH3), and other key alternatives. We will delve into the mechanistic underpinnings of their activity, provide detailed experimental protocols, and offer insights into mitigating variability to ensure robust and reliable results.
Understanding the Landscape: 1-O-Octadecyl-SN-glycero-3-phosphocholine and its Analogs
1-O-Octadecyl-SN-glycero-3-phosphocholine is a naturally occurring lysophospholipid.[1] Its synthetic analog, 1-O-octadecyl-2-O-methyl-sn-glycero-3-phosphocholine, also known as Edelfosine (ET-18-OCH3), is a metabolically stable ether lipid that has been extensively studied for its potent and selective antitumor activities.[2][3] Unlike conventional chemotherapeutic agents that target DNA, Edelfosine's primary site of action is the cell membrane, leading to the induction of apoptosis in cancer cells while largely sparing normal cells.[2] This unique mechanism has made it a valuable tool in cancer research.
Several other alkylphospholipids have been developed and are often used in comparative studies. The two most prominent alternatives are:
Miltefosine: Originally developed as an anticancer agent, it is now the first-line oral treatment for leishmaniasis.[4][5]
Perifosine: A potent inhibitor of the Akt signaling pathway, it has been investigated in numerous clinical trials for various cancers.[1][6]
The choice between these compounds depends on the specific research question, the cellular context, and the desired mechanism of action to be investigated.
The Mechanistic Dichotomy: Targeting Key Signaling Pathways
The antitumor effects of these ether lipids are largely attributed to their ability to modulate critical signaling pathways involved in cell proliferation, survival, and apoptosis. Two of the most well-documented pathways affected are the Ras/Raf/MEK/ERK (MAPK) pathway and the PI3K/Akt pathway, both of which are frequently dysregulated in cancer.[7]
Inhibition of the MAPK Signaling Cascade
The MAPK pathway is a central signaling cascade that transduces extracellular signals to the nucleus, regulating a wide array of cellular processes including proliferation and differentiation.[8][] Aberrant activation of this pathway is a hallmark of many cancers.[10] Edelfosine has been shown to inhibit the sustained phosphorylation and activation of MAPK in cancer cells.[8] This inhibition is not due to a direct effect on the kinases themselves but rather by interfering with the membrane association and activation of Raf-1, a critical upstream kinase in the cascade.[8]
Caption: Edelfosine inhibits the MAPK pathway by preventing Raf-1 membrane association.
Disruption of the PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is another critical regulator of cell survival, growth, and proliferation, and its hyperactivation is a common feature of many cancers.[11][12][13] Perifosine, in particular, is a well-characterized inhibitor of this pathway.[1][6] It functions by targeting the pleckstrin homology (PH) domain of Akt, preventing its translocation to the plasma membrane and subsequent activation.[6] This disruption of Akt signaling leads to the induction of apoptosis.[1]
Caption: Perifosine disrupts the PI3K/Akt pathway by inhibiting Akt membrane translocation.
A Practical Guide to a Reproducible Cell Proliferation Assay
A common application for these ether lipids is the assessment of their cytotoxic and cytostatic effects on cancer cell lines. Here, we provide a detailed protocol for a cell proliferation assay, highlighting critical steps for ensuring reproducibility.
Experimental Workflow
Caption: Workflow for a reproducible cell proliferation assay.
Step-by-Step Protocol
Cell Culture:
Maintain cancer cell lines (e.g., MCF-7, PC-3, HL-60) in the recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics.
Reproducibility Checkpoint: Use cells within a consistent and low passage number range to avoid phenotypic drift. Ensure cells are in the exponential growth phase at the time of the experiment.[14]
Cell Seeding:
Harvest cells and perform an accurate cell count using a hemocytometer or an automated cell counter.
Seed cells into 96-well plates at a predetermined optimal density. This density should be chosen to ensure that the cells are still in the exponential growth phase at the end of the experiment.
Reproducibility Checkpoint: To mitigate the "edge effect" where evaporation is higher in the perimeter wells, fill the outer wells with sterile phosphate-buffered saline (PBS) or culture medium without cells.[11]
Drug Preparation and Treatment:
Prepare a stock solution of 1-O-Octadecyl-SN-glycero-3-phosphocholine (or its analog) in an appropriate solvent (e.g., DMSO).
Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.
Reproducibility Checkpoint: Always prepare fresh drug dilutions for each experiment. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the drug) to account for any solvent effects.[15]
Incubation:
Add the drug dilutions to the appropriate wells and incubate the plates for a defined period (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C and 5% CO2.
Reproducibility Checkpoint: The duration of drug exposure is a critical variable. Ensure this is consistent across all experiments.[15]
Cell Viability Assessment:
At the end of the incubation period, assess cell viability using a suitable assay. Common methods include:
Resazurin (alamarBlue) Assay: Another metabolic indicator.
ATP-based Assays (e.g., CellTiter-Glo®): Quantifies the amount of ATP, which is proportional to the number of viable cells.[14]
Reproducibility Checkpoint: The choice of assay can influence the results. ATP-based assays are often considered more sensitive and reliable.[14] Ensure that the cell number is within the linear range of the chosen assay.
Data Analysis:
Measure the absorbance or luminescence according to the assay manufacturer's instructions.
Normalize the data to the vehicle-treated control cells (representing 100% viability).
Plot the dose-response curves and calculate the half-maximal inhibitory concentration (IC50) values using appropriate software.
Reproducibility Checkpoint: The range of drug concentrations tested can affect the calculated IC50 value.[16]
Comparative Performance and Key Considerations
The choice of ether lipid for a particular experiment should be guided by its known mechanism of action and its efficacy in the cell line of interest. The following table summarizes reported IC50 values for Edelfosine, Miltefosine, and Perifosine in various cancer cell lines.
Note: IC50 values can vary significantly depending on the experimental conditions, including the cell line, incubation time, and viability assay used. The data presented here are for comparative purposes.
Factors Influencing Reproducibility in Ether Lipid Experiments
Beyond the general challenges of cell-based assays, experiments with ether lipids have specific considerations:
Solubility and Delivery: Ether lipids are amphiphilic and can be challenging to dissolve and deliver to cells in a consistent manner. The use of a suitable solvent and ensuring complete solubilization is critical. For in vivo studies or to mitigate off-target effects, formulation in liposomes is a common strategy.[6] The composition and preparation method of these liposomes are critical parameters that affect stability and drug release.[21][22][23]
Cellular Uptake: The amount of ether lipid taken up by the cells is a key determinant of its cytotoxic effect.[3][24] This uptake can be influenced by cell density and the presence of serum proteins.[24]
Metabolic Stability: While Edelfosine is metabolically stable, other lipids may be metabolized by cells, leading to a decrease in the effective concentration over time.[24]
Batch-to-Batch Variability: The purity and consistency of the ether lipid preparation are crucial. It is advisable to obtain these compounds from a reputable supplier and to characterize each new batch if possible.
Decision Framework for Compound Selection
Caption: A decision framework for selecting the appropriate bioactive ether lipid.
Conclusion: Towards More Robust Ether Lipid Research
1-O-Octadecyl-SN-glycero-3-phosphocholine and its analogs are powerful research tools with significant therapeutic potential. However, realizing this potential requires a commitment to rigorous and reproducible experimental practices. By understanding the mechanistic nuances of these compounds, adhering to detailed and validated protocols, and being mindful of the specific challenges associated with lipid-based research, scientists can generate high-quality, reliable data that will advance our understanding of their biological activities and pave the way for their clinical application.
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Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. (URL: [Link])
Roles of the Raf/MEK/ERK and PI3K/PTEN/Akt/mTOR pathways in controlling growth and sensitivity to therapy-implications for cancer and aging. (URL: [Link])
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The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review. (URL: [Link])
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Chemical structures of edelfosine, miltefosine, perifosine and erucylphosphocholine.. (URL: [Link])
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A Researcher's Guide to Cross-Validating 1-O-Octadecyl-SN-glycero-3-phosphocholine Findings
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously cross-validate experimental findings related to the synthetic alkyl-lysophospholipid, 1-O-Octade...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously cross-validate experimental findings related to the synthetic alkyl-lysophospholipid, 1-O-Octadecyl-SN-glycero-3-phosphocholine, commonly known as edelfosine. Edelfosine has garnered significant interest in oncology for its selective induction of apoptosis in cancer cells, a phenomenon intricately linked to its interactions with cellular membranes and key signaling pathways.[1][2] To ensure the robustness and reproducibility of research in this area, a multi-faceted approach to validation is paramount. This guide will delve into the core findings associated with edelfosine and present a series of comparative experimental strategies for their thorough cross-validation.
The Mechanistic Landscape of Edelfosine: Key Findings to Validate
Edelfosine's anti-cancer activity is not attributed to direct DNA interaction but rather to its accumulation in the cell membrane, leading to the modulation of critical cellular processes.[2] The primary findings that form the basis of most edelfosine research and require stringent validation are:
Selective Induction of Apoptosis in Cancer Cells: Edelfosine is known to trigger programmed cell death, or apoptosis, in a variety of tumor cells while leaving normal, healthy cells largely unaffected.[1][3]
Modulation of Lipid Rafts: The drug preferentially accumulates in cholesterol-rich microdomains of the plasma membrane known as lipid rafts.[4][5] This accumulation is believed to be a critical initiating event in its mechanism of action, leading to the clustering of death receptors like Fas/CD95 and the subsequent activation of apoptotic signaling cascades.[6][7][8]
Induction of Endoplasmic Reticulum (ER) Stress: In some cancer cell types, particularly solid tumors, edelfosine's pro-apoptotic effects are mediated through the induction of an ER stress response.[4][9]
Inhibition of Pro-Survival Signaling Pathways: Edelfosine has been shown to inhibit critical cell survival signaling pathways, including the MAPK/ERK and Akt/protein kinase B (PKB) pathways.[2][10]
The following sections will provide a comparative guide to methodologies for validating each of these key findings, emphasizing the rationale behind the selection of orthogonal approaches to ensure the credibility of your results.
Part 1: Cross-Validation of Apoptosis Induction
The central claim of edelfosine's anti-cancer activity is its ability to induce apoptosis. Relying on a single assay to determine apoptosis can be misleading. Therefore, a combination of methods that assess different hallmarks of apoptosis is essential for robust validation.
Comparative Methodologies for Apoptosis Detection
Method
Principle
Stage of Apoptosis Detected
Advantages
Limitations
Annexin V/Propidium Iodide (PI) Staining
Detects the translocation of phosphatidylserine (PS) to the outer leaflet of the plasma membrane (an early apoptotic event) and membrane integrity (to distinguish from necrosis).[11]
Early to Late
Quantitative (flow cytometry), distinguishes apoptosis from necrosis.[12]
Less suitable for tissue sections, can be difficult to interpret in some cell types.[11]
TUNEL Assay
(Terminal deoxynucleotidyl transferase dUTP nick end labeling) Detects DNA fragmentation by labeling the 3'-OH ends of DNA breaks.[11][13]
Late
Can be used on tissue sections and cell culture, provides spatial information (microscopy).[12]
Can also label necrotic cells, may not detect early-stage apoptosis.[12]
Caspase Activity Assays
Measures the activity of key executioner caspases (e.g., Caspase-3, -7) or initiator caspases (e.g., Caspase-8, -9).[11]
Mid to Late
Highly specific for apoptosis, can be quantitative (fluorometric/colorimetric assays).[14]
Transient activation can be missed, requires cell lysis for most formats.
PARP Cleavage Analysis
Detects the cleavage of Poly (ADP-ribose) polymerase (PARP) by activated caspases, a hallmark of apoptosis.[11]
Late
Specific marker of caspase-mediated apoptosis, readily detected by Western blotting.[14]
A downstream event, may not be present in all forms of apoptosis.
Nuclear Staining with DAPI/Hoechst
Visualizes chromatin condensation and nuclear fragmentation, characteristic morphological changes of apoptosis.[11][13]
Qualitative or semi-quantitative, requires fluorescence microscopy.[13]
Experimental Workflow: A Multi-Assay Approach to Validate Apoptosis
Caption: A comprehensive workflow for validating lipid raft involvement.
Detailed Protocol: Sucrose Density Gradient Ultracentrifugation for Lipid Raft Isolation
Objective: To isolate detergent-resistant membranes (lipid rafts) and determine if edelfosine treatment leads to the recruitment of apoptotic signaling molecules to these domains.
Materials:
Cancer cells treated with edelfosine or vehicle control
Sucrose solutions (e.g., 40%, 30%, and 5% in TNE buffer)
Ultracentrifuge and appropriate tubes
Western blotting reagents and antibodies (e.g., anti-Fas/CD95, anti-flotillin as a raft marker)
Procedure:
Cell Lysis: After treatment, wash cells with cold PBS and lyse in ice-cold lysis buffer for 30 minutes on ice.
Sucrose Gradient Preparation: In an ultracentrifuge tube, carefully layer the sucrose solutions, starting with the 40% solution at the bottom, followed by the 30% and 5% solutions.
Sample Loading and Ultracentrifugation: Mix the cell lysate with an equal volume of 80% sucrose solution to a final concentration of 40% sucrose. Place this mixture at the bottom of the prepared sucrose gradient. Centrifuge at high speed (e.g., 200,000 x g) for 18-24 hours at 4°C.
Fraction Collection: Carefully collect fractions from the top of the gradient. Lipid rafts will be located at the interface of the 5% and 30% sucrose layers due to their low buoyant density.
Protein Analysis: Precipitate the proteins from each fraction (e.g., using trichloroacetic acid). Resuspend the protein pellets in sample buffer and analyze by SDS-PAGE and Western blotting for the presence of Fas/CD95 and flotillin. An increase in Fas/CD95 in the raft fractions of edelfosine-treated cells would support the hypothesis of its recruitment to these domains.
Part 3: Cross-Validation of Signaling Pathway Modulation
To provide a complete picture of edelfosine's mechanism of action, it is crucial to validate its effects on key intracellular signaling pathways.
Comparative Methodologies for Signaling Pathway Analysis
Method
Principle
Information Gained
Advantages
Limitations
Western Blotting
Detects changes in the phosphorylation status or total protein levels of key signaling molecules (e.g., p-ERK, p-Akt, total ERK, total Akt).
Direct evidence of changes in protein activation within a pathway.
Widely accessible, can analyze multiple proteins simultaneously.
Provides a snapshot in time, may not capture dynamic changes.
Reporter Gene Assays
Utilizes a reporter gene (e.g., luciferase, GFP) under the control of a specific transcription factor that is regulated by the signaling pathway of interest. [15]
Functional readout of the transcriptional activity of a signaling pathway.
Indirect measure of pathway activation, requires transfection of a reporter construct.
Kinase Activity Assays
Directly measures the enzymatic activity of specific kinases in the pathway (e.g., Akt kinase assay).
Direct measurement of the catalytic activity of a key signaling enzyme.
Highly specific.
Can be technically demanding and may require specific substrates and antibodies.
Phospho-Protein Arrays
A high-throughput method to simultaneously detect changes in the phosphorylation status of a large number of signaling proteins.
Provides a broad overview of the signaling pathways affected by the drug.
High-throughput, can identify novel targets.
Can be expensive, requires specialized equipment for analysis.
Experimental Workflow: Validating Edelfosine's Impact on Signaling
Caption: A tiered approach to validating signaling pathway modulation.
Conclusion: Towards Robust and Reproducible Edelfosine Research
The multifaceted mechanism of action of 1-O-Octadecyl-SN-glycero-3-phosphocholine necessitates a rigorous and multi-pronged approach to the validation of experimental findings. By employing a combination of orthogonal techniques to assess apoptosis, lipid raft involvement, and the modulation of signaling pathways, researchers can significantly enhance the confidence in their conclusions. This guide provides a framework for designing such validation studies, emphasizing the importance of understanding the principles, advantages, and limitations of each method. Adherence to such a comprehensive validation strategy will undoubtedly contribute to the advancement of our understanding of edelfosine's therapeutic potential and accelerate its journey towards clinical application.
[19][20][21]
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Gajate, C., & Mollinedo, F. (2015). Lipid rafts, endoplasmic reticulum and mitochondria in the antitumor action of the alkylphospholipid analog edelfosine. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(9), 1219-1231. [Link]
Gajate, C., & Mollinedo, F. (2021). Mitochondrial Targeting Involving Cholesterol-Rich Lipid Rafts in the Mechanism of Action of the Antitumor Ether Lipid and Alkylphospholipid Analog Edelfosine. International Journal of Molecular Sciences, 22(10), 5345. [Link]
Gajate, C., & Mollinedo, F. (2017). Induction of Apoptosis in Human Pancreatic Cancer Stem Cells by the Endoplasmic Reticulum-Targeted Alkylphospholipid Analog Edelfosine and Potentiation by Autophagy Inhibition. Cancers, 9(10), 131. [Link]
Reis-Sobreiro, M., et al. (2013). Edelfosine and Miltefosine Effects on Lipid Raft Properties: Membrane Biophysics in Cell Death by Antitumor Lipids. The Journal of Physical Chemistry B, 117(29), 8797-8807. [Link]
Reis-Sobreiro, M., et al. (2013). Edelfosine and miltefosine effects on lipid raft properties: membrane biophysics in cell death by antitumor lipids. PubMed, [Link]
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Navigating the Safe Handling of 1-O-Octadecyl-SN-glycero-3-phosphocholine: A Guide for Laboratory Professionals
For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides a comprehensive, technically grounded framework for the safe hand...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides a comprehensive, technically grounded framework for the safe handling of 1-O-Octadecyl-SN-glycero-3-phosphocholine, a key lipid molecule in various research applications. Moving beyond a simple checklist, we will delve into the rationale behind each safety recommendation, ensuring a deep and practical understanding of risk mitigation in your laboratory.
Understanding the Compound: A Risk-Based Approach
1-O-Octadecyl-SN-glycero-3-phosphocholine is a lysophosphatidylcholine, a class of phospholipids that are integral components of cell membranes and signaling pathways. While not classified as acutely toxic, its potential to cause an allergic skin reaction and its long-term effects on aquatic life necessitate careful handling and disposal.[1] The primary routes of exposure are skin contact and inhalation of aerosolized particles. Therefore, our safety protocols are designed to minimize these risks at every stage of the experimental workflow.
Core Personal Protective Equipment (PPE) Directives
A foundational principle of laboratory safety is the consistent and correct use of Personal Protective Equipment. The following table summarizes the essential PPE for handling 1-O-Octadecyl-SN-glycero-3-phosphocholine, with detailed explanations to follow.
PPE Component
Specification
Rationale for Use
Eye Protection
Chemical splash goggles or safety glasses with side shields
Protects against accidental splashes of solutions containing the lipid, which could cause irritation.
Hand Protection
Nitrile or other chemical-resistant gloves
Prevents skin contact, mitigating the risk of allergic skin reactions.[1]
Body Protection
Laboratory coat
Shields skin and personal clothing from contamination.
Respiratory Protection
NIOSH-approved respirator (e.g., N95)
Recommended when handling the powdered form or when aerosolization is possible, to prevent inhalation.[1][2]
The Causality Behind Your Choices: A Deeper Dive
Gloves: The selection of nitrile gloves is based on their broad chemical resistance and lower incidence of allergies compared to latex. When working with organic solvents to dissolve the lipid, it is crucial to consult a glove compatibility chart to ensure the chosen material provides adequate protection.
Respiratory Protection: The fine, powdered nature of this lipid necessitates respiratory protection to avoid inhaling particles that could lead to respiratory tract irritation or sensitization.[1][2] A risk assessment of your specific procedure will determine if a simple dust mask suffices or if a higher level of respiratory protection is warranted, particularly when sonicating or vortexing solutions, which can generate aerosols.
Procedural Guidance: From Receipt to Disposal
A proactive approach to safety involves integrating best practices into every step of your workflow. The following diagram illustrates the key stages of handling 1-O-Octadecyl-SN-glycero-3-phosphocholine and the corresponding safety considerations.
Caption: Workflow for the Safe Handling of 1-O-Octadecyl-SN-glycero-3-phosphocholine.
Step-by-Step Methodologies
1. Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.
Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.[2] The container should be tightly sealed to prevent absorption of moisture.
2. Handling and Solution Preparation:
Engineering Controls: All handling of the powdered form should be conducted in a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.[3]
Weighing: When weighing the powder, use anti-static weigh paper or a weighing boat to prevent dispersal of the fine particles.
Dissolving: When preparing solutions, add the solvent to the lipid slowly to avoid splashing. If using volatile organic solvents, ensure adequate ventilation.
3. Experimental Procedures:
Conduct all experimental work in a clearly designated area to prevent cross-contamination.
Be mindful of procedures that can generate aerosols, such as sonication or vortexing, and perform these within a fume hood.
4. Spill and Exposure Management:
Skin Contact: In the event of skin contact, immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[1] If irritation persists, seek medical attention.[1]
Eye Contact: If the compound comes into contact with the eyes, flush with lukewarm, gently flowing water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Spills: For small spills of the powder, carefully wipe up with a damp cloth to avoid creating dust. For larger spills, follow your institution's chemical spill response protocol.
5. Waste Disposal:
All waste materials, including empty containers, contaminated gloves, and disposable labware, must be disposed of in accordance with local, state, and federal regulations.[1] Given its classification as harmful to aquatic life, do not dispose of this chemical down the drain.[1]
Self-Validating Systems for Enhanced Safety
To ensure a consistently safe working environment, your protocols should be self-validating. This means incorporating regular checks and verifications into your workflow.
PPE Checks: Before each use, inspect gloves for any signs of degradation or punctures.
Fume Hood Certification: Regularly verify that your chemical fume hood has been certified and is functioning correctly.
Safety Data Sheet (SDS) Accessibility: Ensure that the SDS for 1-O-Octadecyl-SN-glycero-3-phosphocholine is readily accessible to all personnel handling the compound.
By embedding these safety-conscious practices into your daily laboratory operations, you create a robust system that protects both your researchers and the integrity of your scientific endeavors.
